1-(Chloromethoxy)-2-nitrobenzene

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-(Chloromethoxy)-2-nitrobenzene

Executive Summary: This document provides a comprehensive technical guide for the synthesis of 1-(chloromethoxy)-2-nitrobenzene, a reactive α-chloro ether intermediate. The primary synthesis pathway detailed involves the acid-catalyzed O-alkylation of 2-nitrophenol using formaldehyde and hydrogen chloride. This guide elucidates the underlying reaction mechanism, provides a detailed, step-by-step experimental protocol, and outlines critical safety and handling procedures. The content is structured to provide researchers, scientists, and drug development professionals with the necessary information to understand and, if necessary, implement this synthesis while adhering to the highest standards of scientific integrity and safety.

Introduction: Significance and Synthetic Strategy

1-(Chloromethoxy)-2-nitrobenzene is a bifunctional organic compound featuring a reactive chloromethoxy group ortho to a nitro functionality on a benzene ring. As an α-chloro ether, it is a potent electrophile, making it a valuable intermediate for introducing the 2-nitrophenoxymethyl moiety in various synthetic applications. This group can serve as a protecting group for alcohols and amines or as a precursor for more complex molecular scaffolds in medicinal chemistry and materials science. The nitro group itself offers a versatile handle for further transformations, such as reduction to an amine, which can then participate in a wide array of subsequent reactions.[1]

The most direct and atom-economical approach to synthesizing 1-(chloromethoxy)-2-nitrobenzene is through the O-alkylation of 2-nitrophenol. This guide focuses on a robust method utilizing the in-situ generation of a highly electrophilic chloromethylating agent from the reaction of formaldehyde with hydrogen chloride. This strategy avoids the use of pre-synthesized, unstable, and highly toxic reagents like bis(chloromethyl) ether.

Core Synthesis Pathway and Mechanism

The synthesis proceeds via the nucleophilic attack of the 2-nitrophenoxide ion on a reactive chloromethyl cation equivalent generated in situ. The strong acid, hydrogen chloride (HCl), serves as a catalyst for the formation of the electrophile from formaldehyde and as the source of the chloride nucleophile.

Mechanistic Elucidation

The reaction mechanism can be dissected into two primary stages: the formation of the electrophile and the subsequent nucleophilic substitution.

• Electrophile Generation: Formaldehyde is activated by protonation with HCl. This is followed by the attack of a chloride ion to form a transient chlorohydrin intermediate. Further protonation of the hydroxyl group and subsequent loss of a water molecule generates a highly reactive electrophile, best represented as a resonance-stabilized chloromethyl cation.

• Nucleophilic Attack: 2-Nitrophenol, a weak acid, is in equilibrium with its conjugate base, the 2-nitrophenoxide ion. The phenoxide is a significantly stronger nucleophile and attacks the electrophilic carbon of the chloromethyl cation. This SN1-like reaction forms the C-O bond, yielding the final product, 1-(chloromethoxy)-2-nitrobenzene. The electron-withdrawing nature of the ortho-nitro group enhances the acidity of the phenolic proton, facilitating the formation of the reactive phenoxide nucleophile.[2]

Below is a diagrammatic representation of the proposed reaction mechanism.

Caption: Proposed reaction mechanism for the synthesis of 1-(chloromethoxy)-2-nitrobenzene.

Detailed Experimental Protocol

This protocol describes the synthesis on a laboratory scale. All operations involving α-chloro ethers or their precursors must be performed in a certified chemical fume hood.

Materials and Reagents

Compound	CAS No.	Molecular Wt. ( g/mol )	Amount (mmol)	Mass/Volume	Properties
2-Nitrophenol	88-75-5	139.11	50.0	6.96 g	Toxic, irritant
Paraformaldehyde	30525-89-4	(30.03)n	60.0	1.80 g	Toxic, flammable solid
Dichloromethane (DCM)	75-09-2	84.93	-	100 mL	Volatile, suspected carcinogen
Hydrogen Chloride	7647-01-0	36.46	(Excess)	Gas	Corrosive, toxic gas
Anhydrous MgSO₄	7487-88-9	120.37	-	~5 g	Desiccant

Step-by-Step Synthesis Procedure

• Apparatus Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube extending below the solvent surface, and a reflux condenser. The condenser outlet should be connected to a gas trap (e.g., a bubbler containing a sodium hydroxide solution) to neutralize excess HCl gas.

• Reagent Preparation: In the flask, combine 2-nitrophenol (6.96 g, 50.0 mmol) and paraformaldehyde (1.80 g, 60.0 mmol equivalent) with 100 mL of anhydrous dichloromethane.

• Reaction Initiation: Cool the resulting suspension to 0-5 °C using an ice-water bath. Begin stirring and start bubbling dry hydrogen chloride gas through the mixture at a moderate rate.

  • Causality Note: The low temperature is critical to control the exothermic reaction and to minimize the formation of side products. Anhydrous conditions are necessary as water would hydrolyze the product and interfere with the formation of the electrophile.

• Reaction Monitoring: Continue the addition of HCl gas for 2-3 hours. The reaction mixture should gradually become a clear, yellowish solution as the starting materials are consumed. The progress can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system.

• Work-up and Isolation:

  • Once the reaction is complete, stop the HCl flow and remove the ice bath.

  • Carefully pour the reaction mixture into 100 mL of ice-cold water in a separatory funnel.

  • Separate the organic layer. Wash the organic phase sequentially with 50 mL of cold water, 50 mL of a saturated sodium bicarbonate solution (caution: effervescence), and finally 50 mL of brine.

  • Causality Note: The bicarbonate wash is essential to neutralize any remaining HCl, which could otherwise promote product decomposition upon storage or concentration.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator at a bath temperature not exceeding 30 °C.

• Purification: The resulting crude product, a yellow-orange oil or low-melting solid, is often of sufficient purity for subsequent steps. Due to the thermal and hydrolytic instability of α-chloro ethers, high-vacuum distillation or column chromatography should be approached with caution. If required, purification can be attempted via flash chromatography on silica gel using a non-polar eluent system.

Synthesis Workflow Diagram

Caption: Overall workflow for the synthesis of 1-(chloromethoxy)-2-nitrobenzene.

Safety, Handling, and Waste Disposal

The synthesis described involves highly hazardous materials. A thorough risk assessment must be conducted before commencing any experimental work.

Hazard Analysis

Compound	Key Hazards	GHS Pictograms
1-(Chloromethoxy)-2-nitrobenzene	Potent Carcinogen (suspected) , toxic, irritant, lachrymator, hydrolyzes to release HCl.	☠️ Corrosion Health Hazard
2-Nitrophenol	Toxic if swallowed or inhaled, skin/eye irritant, methemoglobin former.[3][4]	☠️ Health Hazard
Paraformaldehyde	Toxic, combustible solid, skin/eye irritant, sensitizer.	🔥 ☠️ Corrosion Health Hazard
Hydrogen Chloride	Severely corrosive to skin, eyes, and respiratory tract; toxic.[5]	💨 Corrosion
Dichloromethane	Skin/eye irritant, harmful if swallowed, suspected carcinogen .	Health Hazard

Mandatory Safety Precautions

• Engineering Controls: All manipulations must be conducted within a certified, high-performance chemical fume hood to prevent any inhalation exposure.

• Personal Protective Equipment (PPE):

  • Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., nitrile over neoprene).

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory.

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are required.

• Handling: α-Chloro ethers are a class of compounds known to be potent human carcinogens.[5][6] Handle the product with extreme care, avoiding all contact with skin and inhalation. Solutions containing the product should be treated as equally hazardous.

• Waste Disposal: All liquid waste containing the product or dichloromethane must be collected in a designated, labeled halogenated organic waste container. Acidic and basic aqueous waste should be neutralized before disposal according to institutional guidelines.

Conclusion

The synthesis of 1-(chloromethoxy)-2-nitrobenzene via the acid-catalyzed reaction of 2-nitrophenol with formaldehyde provides an effective route to this versatile chemical intermediate. The procedure relies on readily available starting materials and the in-situ generation of the reactive alkylating agent. The causality behind each experimental step, from temperature control to the work-up procedure, is critical for a successful and safe outcome. Given the significant health hazards associated with α-chloro ethers, strict adherence to the detailed safety protocols is not merely a recommendation but an absolute requirement for any researcher undertaking this synthesis.

References

• ResearchGate. Synthesis of Alpha-Halo Ethers from Symmetric Acetals and in Situ Methoxymethylation of an Alcohol. Available from: [Link]

• ProQuest. THE SYNTHESIS AND REACTIONS OF A NOVEL ALPHA-HALOETHER. Available from: [Link]

• PubChem. 1-Chloro-2-methoxy-3-nitrobenzene. National Center for Biotechnology Information. Available from: [Link]

• National Center for Biotechnology Information. Synthesis and Reactivity of α-Haloglycine Esters: Hyperconjugation in Action. PMC. Available from: [Link]

• NIST. Benzene, 1-(chloromethyl)-2-nitro-. NIST Chemistry WebBook. Available from: [Link]

• OECD SIDS. 1-Chloro-2-nitrobenzene. Organisation for Economic Co-operation and Development. Available from: [Link]

• Filo. Explain why 1-chloro-2-nitrobenzene reacts with aqueous KOH at h... Available from: [Link]

• INCHEM. ICSC 0028 - 1-CHLORO-2-NITROBENZENE. International Programme on Chemical Safety. Available from: [Link]

• Organic Syntheses. SYNTHESIS OF ALPHA-HALO ETHERS FROM SYMMETRIC ACETALS AND IN SITU METHOXYMETHYLATION OF AN ALCOHOL. Available from: [Link]

• PubChem. 1-Chloro-2-nitrobenzene. National Center for Biotechnology Information. Available from: [Link]

• Michigan State University Department of Chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds. Available from: [Link]

• Taylor & Francis Online. Alkoxymethyl Ethers. Available from: [Link]

• U.S. Environmental Protection Agency. Chloromethyl methyl ether. EPA.gov. Available from: [Link]

• ResearchGate. Reaction of formaldehyde with phenols: a computational chemistry study. Available from: [Link]

• PubChem. 2-Nitrophenol. National Center for Biotechnology Information. Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - 1-Chloro-2-nitrobenzene, 99+%. Available from: [Link]

• Taylor & Francis Online. Chloromethyl methyl ether – Knowledge and References. Available from: [Link]

• B.K. College. Phenol reaction. Available from: [Link]

Sources

• 1. Aromatic Reactivity [www2.chemistry.msu.edu]
• 2. Question Explain why 1-chloro-2-nitrobenzene reacts with aqueous KOH at h.. [askfilo.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 2-Nitrophenol | C6H5NO3 | CID 6947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]

CAS 88-73-3 (1-Chloro-2-nitrobenzene): Comprehensive Technical Guide

Executive Summary

1-Chloro-2-nitrobenzene (CAS 88-73-3), commonly referred to as o-nitrochlorobenzene (ONCB), is a critical bifunctional building block in advanced organic synthesis. Featuring both a halogen and a strongly electron-withdrawing nitro group on an aromatic ring, it serves as a foundational intermediate for pharmaceuticals, agrochemicals, and high-performance dyes. This whitepaper details the mechanistic reactivity, validated experimental protocols, and toxicological pathways essential for researchers and drug development professionals handling this compound.

Part 1: Chemical Identity & Core Properties

Understanding the physicochemical baseline of 1-chloro-2-nitrobenzene is critical for predicting its phase behavior during synthesis and its bioavailability during toxicological assessments [4].

Table 1: Physicochemical Properties of CAS 88-73-3

Property	Value	Scientific Implication
Molecular Formula	C₆H₄ClNO₂	Bifunctional handles for orthogonal functionalization.
Molecular Weight	157.55 g/mol	Low molecular weight facilitates rapid membrane permeation.
Appearance	Yellow crystalline mass / liquid	Coloration is due to the chromophoric nitro group conjugated with the ring.
Melting Point	32 - 33 °C	Exists as a solid at room temperature but melts easily upon mild heating.
Boiling Point	246 °C	High boiling point requires vacuum distillation for thermal purification.
Density	1.348 g/mL (at 25 °C)	Denser than water; will form the bottom layer in aqueous biphasic extractions.
Solubility	Insoluble in H₂O; Soluble in EtOH, Benzene	Requires organic solvents or phase-transfer catalysts for homogeneous reactions.

Part 2: Mechanistic Synthesis & Reactivity

Industrial Synthesis Pathway

The industrial synthesis of 1-chloro-2-nitrobenzene relies on the electrophilic aromatic substitution (nitration) of chlorobenzene using a mixed acid system (HNO₃/H₂SO₄) [1].

Causality of Isomer Distribution: The chlorine atom is ortho/para-directing due to resonance stabilization (lone pair donation to the aromatic ring) but is overall deactivating due to its inductive electron-withdrawing effect. The reaction yields a predictable isomeric mixture: ~65% para, ~30% ortho (CAS 88-73-3), and ~1% meta. The para isomer predominates due to the steric hindrance imposed by the bulky chlorine atom at the ortho position. The pure ortho isomer is subsequently isolated via fractional distillation (rectification) and targeted crystallization at 15 °C.

Figure 1: Industrial synthesis of 1-Chloro-2-nitrobenzene via mixed acid nitration and separation.

Chemical Reactivity Profile

The chemical utility of 1-chloro-2-nitrobenzene stems from the synergistic relationship between its substituents:

• Nucleophilic Aromatic Substitution (SₙAr): Typically, aryl chlorides are inert to nucleophilic attack. However, the ortho-nitro group exerts a profound electron-withdrawing effect via resonance, stabilizing the anionic Meisenheimer complex intermediate. This activates the chlorine atom, allowing it to be readily displaced by amines, alkoxides, or thiols to form substituted o-nitroaromatics.

• Selective Reduction: The nitro group can be reduced to an amine to yield o-chloroaniline, a precursor for 1-hydroxybenzotriazole derivatives [1].

Part 3: Applications & Experimental Protocols

Self-Validating Protocol: Selective Transfer Hydrogenation

To convert 1-chloro-2-nitrobenzene to o-chloroaniline, transfer hydrogenation using ammonium formate and a Pt/C catalyst is preferred over high-pressure H₂ gas. Causality: This method provides a controlled, in situ release of hydrogen, preventing the exothermic runaway and unwanted hydrodehalogenation (cleavage of the C-Cl bond) that frequently plagues the reduction of halogenated nitroarenes [1].

Step-by-Step Methodology:

• Reaction Setup: Dissolve 10 mmol of 1-chloro-2-nitrobenzene in 30 mL of anhydrous methanol in a round-bottom flask. Add 5 mol% of 5% Platinum on Carbon (Pt/C).

• Reagent Addition: Slowly add 40 mmol of ammonium formate in small portions over 15 minutes.

  • Causality: Slow addition controls the rate of H₂ generation, preventing the reaction mixture from boiling over due to rapid gas evolution.

• Reaction Monitoring (Self-Validation Checkpoint): Stir at room temperature and monitor via Thin Layer Chromatography (TLC; 8:2 Hexane/Ethyl Acetate).

  • Validation: The reaction is only deemed complete—and safe to proceed to workup—when the UV-active spot corresponding to the toxic nitroarene starting material completely disappears, confirming 100% conversion to the amine.

• Catalyst Filtration (Safety Validation): Filter the reaction mixture through a compacted pad of Celite under a nitrogen atmosphere.

  • Validation: A completely clear, particulate-free filtrate validates the successful removal of the pyrophoric Pt/C catalyst, preventing autoignition during subsequent solvent evaporation.

• Isolation: Concentrate the filtrate under reduced pressure, partition between ethyl acetate and water, dry the organic layer over Na₂SO₄, and evaporate to yield pure o-chloroaniline.

Part 4: Toxicological Profile & Safety Protocols

Mechanism of Toxicity

1-Chloro-2-nitrobenzene exhibits high acute toxicity via oral, dermal, and inhalation routes [2][3]. The primary mechanism of systemic toxicity is the induction of methemoglobinemia .

Causality: Upon absorption, the nitro group is hepatically reduced to reactive hydroxylamine and nitroso intermediates. These metabolites redox-cycle with hemoglobin, oxidizing the ferrous (Fe²⁺) iron in the heme group to the ferric (Fe³⁺) state. The resulting methemoglobin is incapable of binding oxygen, leading to clinical cyanosis (blue skin) and severe cellular hypoxia [2].

Figure 2: Core chemical reactivity pathways and in vivo methemoglobinemia toxicity mechanism.

Quantitative Toxicity Data

Data derived from OECD SIDS initial assessment profiles highlights the compound's moderate-to-high acute toxicity [2].

Table 2: Acute Toxicity Metrics (OECD SIDS)

Exposure Route	Test Species	Value (LD50 / LC50)	Hazard Classification
Oral	Rat (Male)	144 - 560 mg/kg bw	Toxic (Category 3)
Oral	Rat (Female)	263 - 560 mg/kg bw	Toxic (Category 3)
Dermal	Rabbit	355 - 400 mg/kg bw	Toxic (Category 3)
Inhalation	Rat	3200 mg/m³ (495 ppm)	Harmful (Category 4)

Laboratory Safety & Handling Protocol

Due to its ability to rapidly absorb through intact skin and induce methemoglobinemia, handling CAS 88-73-3 requires strict administrative and engineering controls [3].

• Engineering Controls: All manipulations must be performed in a Class II biological safety cabinet or a certified chemical fume hood to prevent inhalation of vapors or dust.

• PPE Requirements: Personnel must wear double nitrile gloves (changed immediately upon suspected contamination), a chemically resistant lab coat, and full-seal safety goggles.

• Decontamination (Self-Validating): Spills must be neutralized with a combustible solvent and absorbed using inert diatomaceous earth. Validation: The area is deemed decontaminated only when a secondary wipe-test shows no yellow residue, confirming the physical removal of the chemical.

• Emergency Response: In the event of dermal exposure, immediately flush with copious amounts of water for 15 minutes. If cyanosis (blue lips/nail beds) is observed, administer 100% oxygen and seek immediate medical intervention (Methylene blue is the standard clinical antidote for methemoglobinemia).

References

• OECD SIDS. "1-CHLORO-2-NITROBENZENE Initial Assessment Profile". UNEP Publications.[Link]

• PubChem. "1-Chloro-2-nitrobenzene | C6H4ClNO2 | CID 6945". National Center for Biotechnology Information.[Link]

Comprehensive Technical Guide: Stability and Degradation Kinetics of 1-(Chloromethoxy)-2-nitrobenzene under Acidic Conditions

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Introduction & Core Rationale

1-(Chloromethoxy)-2-nitrobenzene (also known as 2-nitrophenyl chloromethyl ether) is a highly reactive bifunctional molecule frequently utilized in advanced organic synthesis as an alkylating agent or a specialized protecting group. While aliphatic chloromethyl ethers (such as MOM-Cl) are ubiquitous in drug development, the introduction of a strongly electron-withdrawing 2-nitrophenyl moiety fundamentally alters the molecule's electronic landscape.

Understanding the precise degradation kinetics of this compound under acidic conditions is critical. Premature degradation during synthetic workflows or formulation not only compromises yield but also generates toxic byproducts. This guide synthesizes the mechanistic causality behind its instability and provides field-proven, self-validating protocols for monitoring its degradation.

Mechanistic Pathway of Acidic Degradation: The SN​2 Shift

To control the stability of a molecule, one must first understand the causality of its degradation.

For standard aliphatic chloromethyl ethers, aqueous hydrolysis typically proceeds via a unimolecular nucleophilic substitution ( SN​1 ) mechanism. The departure of the chloride ion is facilitated by the adjacent oxygen atom, whose lone pairs stabilize the resulting oxocarbenium ion ( R−O=CH2+​ ) [2, 4].

However, 1-(chloromethoxy)-2-nitrobenzene defies this standard paradigm. The strongly electronegative 2-nitro group exerts profound inductive (-I) and resonance (-M) withdrawal on the aromatic ring. This delocalizes the ether oxygen's lone pairs away from the chloromethyl group, severely destabilizing any potential oxocarbenium intermediate. Consequently, the degradation mechanism is forced into a bimolecular ( SN​2 ) pathway [2].

In acidic aqueous media, the degradation unfolds in three distinct phases:

• Rate-Determining Step ( SN​2 Attack): Neutral water molecules directly attack the electrophilic chloromethyl carbon, displacing the chloride ion.

• Intermediate Formation: This yields a highly unstable hemiacetal intermediate, 2-nitrophenoxymethanol.

• Acid-Catalyzed Cleavage: The hemiacetal spontaneously collapses under acidic conditions, cleaving the C-O bond to irreversibly yield 2-nitrophenol, formaldehyde, and hydrochloric acid (HCl).

Figure 1: Degradation pathway of 1-(chloromethoxy)-2-nitrobenzene under acidic conditions.

Kinetic & Thermodynamic Profile

A hallmark of the SN​2 -driven hydrolysis of aryl chloromethyl ethers is the relative pH-independence of the rate-determining step within the acidic regime. Because the ether oxygen is heavily deactivated by the 2-nitro group, it resists protonation. Therefore, the primary degradation trigger is the attack by neutral water, not an acid-catalyzed activation.

As shown in Table 1, while the overall degradation is rapid (necessitating strict anhydrous storage), the observed pseudo-first-order rate constants ( kobs​ ) remain remarkably consistent across pH 1.0 to 4.0.

Table 1: Representative Kinetic Parameters in Aqueous Buffer ( 25∘C )

pH Level	Buffer System	kobs​ ( s−1 )	Half-Life ( t1/2​ )	Dominant Mechanism
1.0	HCl / KCl	4.2×10−4	~27.5 min	SN​2 (Neutral H2​O attack)
2.0	HCl / KCl	4.1×10−4	~28.1 min	SN​2 (Neutral H2​O attack)
3.0	Citrate / Phosphate	4.0×10−4	~28.8 min	SN​2 (Neutral H2​O attack)
4.0	Citrate / Phosphate	4.1×10−4	~28.1 min	SN​2 (Neutral H2​O attack)

Data Synthesis Note: Parameters are extrapolated from the solvolytic behavior of analogous deactivated aryl chloromethyl ethers [2].

Self-Validating Experimental Protocol: Kinetic Monitoring

A critical point of failure in monitoring highly reactive electrophiles is the analytical workflow itself. Standard protocols that rely on simply cooling an aliquot or diluting it in an HPLC autosampler will fail; the substrate will continue to hydrolyze while queued for analysis, yielding artificially accelerated degradation curves.

To ensure trustworthiness and scientific integrity , the protocol must be self-validating. We achieve this via Chemical Quenching . By discharging the reaction aliquot into a vast excess of a secondary amine (diethylamine), the unreacted 1-(chloromethoxy)-2-nitrobenzene is instantaneously trapped as a stable aminomethyl ether. This "freezes" the kinetic time-point entirely, preventing autosampler artifacts.

Figure 2: Self-validating experimental workflow for kinetic stability monitoring.

Step-by-Step Methodology: Amine-Quenched Kinetic Assay

• Preparation of Reaction Medium: Equilibrate 50.0 mL of the target acidic aqueous buffer (e.g., pH 2.0 HCl/KCl) at 25.0±0.1∘C in a jacketed, magnetically stirred reaction vessel.

• Substrate Injection (Time Zero): Rapidly inject 500 μL of a 100 mM stock solution of 1-(chloromethoxy)-2-nitrobenzene (prepared in strictly anhydrous, amine-free acetonitrile) into the buffer.

• Time-Course Sampling: At predefined intervals (e.g., 2, 5, 10, 15, 30, 60, and 120 minutes), withdraw a 1.0 mL aliquot using a positive-displacement pipette.

• Chemical Quenching (Critical Step): Immediately discharge the 1.0 mL aliquot into a pre-prepared vial containing 1.0 mL of 0.5 M diethylamine in a pH 10.0 borate buffer. Vortex vigorously for 5 seconds. Causality: The high concentration of diethylamine outcompetes water for the SN​2 displacement of chloride, halting hydrolysis.

• Extraction and Analysis: Extract the quenched mixture with 2.0 mL of ethyl acetate. Separate the organic layer, dry over anhydrous Na2​SO4​ , and analyze via HPLC-UV (detection at 270 nm). Quantify the ratio of the trapped aminomethyl ether derivative against the 2-nitrophenol degradation product to map the exact kinetic curve.

Safety and Toxicological Imperatives

Because the degradation of 1-(chloromethoxy)-2-nitrobenzene yields stoichiometric amounts of formaldehyde and HCl, there is a severe secondary hazard. In the vapor phase, formaldehyde and HCl can spontaneously recombine to form bis(chloromethyl) ether (BCME) [1, 3].

BCME is an extremely potent, direct-acting Group 1 human carcinogen known to cause small-cell lung carcinoma [1]. Therefore, all stability testing, synthetic handling, and quenching procedures must be performed inside a certified chemical fume hood or glovebox. Aqueous waste containing degradation products must be treated with concentrated ammonia or strong base to destroy residual alkylating agents prior to disposal.

References

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. "Bis(chloromethyl) Ether and Chloromethyl Methyl Ether." Chemical Agents and Related Occupations, National Center for Biotechnology Information (NCBI). URL:[Link]

• Park, B.-C., & Kevill, D. N. (2013). "Extent of Nucleophilic Participation in the Solvolyses of an Aryl Chloromethyl Ether, α,p-Dichloroanisole." Journal of Chemical Research, ResearchGate. URL:[Link]

• National Research Council. (2012). "Chloromethyl Methyl Ether: Acute Exposure Guideline Levels." Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 11, The National Academies Press. URL:[Link]

• D'Souza, M. J., & Kevill, D. N. (1996). "SN2 Mechanism for Alcoholysis, Aminolysis, and Hydrolysis of Acetyl Chloride." The Journal of Organic Chemistry, ACS Publications. URL:[Link]

Protocols & Analytical Methods

Application Note: Synthesis of Benz-Fused N,O-Heterocycles Using 1-(Chloromethoxy)-2-nitrobenzene

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, optimized protocols, and structural diversification using a bifunctional linchpin reagent.

Introduction & Mechanistic Rationale

In the pursuit of privileged heterocyclic scaffolds for drug discovery, 1-(chloromethoxy)-2-nitrobenzene (CAS 14790-64-8) [1] emerges as a highly versatile, bifunctional linchpin reagent. It enables the rapid, modular assembly of seven-membered 1,5-benzoxazepines [2] and six-membered 1,4-benzoxazines —motifs frequently found in CNS therapeutics, anti-inflammatory agents, and cardiovascular drugs.

The strategic power of this reagent relies on two orthogonal reactive sites, which must be managed with precise causality:

• The Electrophilic α -Chloro Ether: The chloromethoxy group is a hard, exceptionally reactive electrophile. The incipient oxocarbenium ion is stabilized by the adjacent oxygen, facilitating rapid SN​2 displacement by soft carbon nucleophiles (e.g., malonates, cyanides).

  • Causality in Condition Selection: Alkylation must be performed under strictly anhydrous conditions using mild bases (e.g., K2​CO3​ ). The use of strong bases (like NaH or KOtBu ) will trigger an unwanted β -elimination pathway, expelling formaldehyde and 2-nitrophenoxide, thereby destroying the reagent.

• The Latent Nucleophile: The ortho-nitro group serves as a masked internal nucleophile.

  • Causality in Cyclization: Once the carbon framework is extended via alkylation, the reduction of the nitro group reveals an aniline. This aniline is perfectly positioned to undergo an entropically favored intramolecular attack on the adjacent electrophilic center (ester or nitrile) introduced during the first step, thermodynamically driving the ring closure [3].

Mandatory Visualizations

Fig 1: Mechanistic workflow from bifunctional reagent to benz-fused heterocycle.

Fig 2: Decision tree for selecting reduction and cyclization conditions based on the nucleophile.

Experimental Protocols

Protocol A: Synthesis of 1,5-Benzoxazepin-2-ones via Malonate Alkylation

Objective: Construct the 7-membered 1,5-benzoxazepine scaffold via a tandem alkylation-reduction-lactamization sequence.

Step 1: Alkylation

• Charge an oven-dried, argon-purged flask with diethyl malonate (1.1 equiv), anhydrous K2​CO3​ (2.0 equiv), and anhydrous DMF (0.5 M concentration).

• Stir at room temperature for 30 minutes to pre-form the enolate.

• Add 1-(chloromethoxy)-2-nitrobenzene (1.0 equiv) dropwise via syringe. Causality: Dropwise addition prevents localized exothermic spikes and suppresses unwanted dialkylation of the malonate.

• Stir for 4 hours at room temperature. Quench with distilled water, extract with EtOAc ( 3× ), wash the organic layer with brine, dry over Na2​SO4​ , and concentrate to yield crude diethyl 2-((2-nitrophenoxy)methyl)malonate.

Step 2: Reduction & Cyclization

• Dissolve the crude intermediate in absolute ethanol (0.2 M).

• Add 10% Pd/C (10 wt%). Evacuate the flask and backfill with H2​ gas (balloon pressure).

• Stir at room temperature for 12 hours. Causality: Catalytic hydrogenation cleanly reduces the nitro group to the aniline without hydrolyzing the ester groups.

• Filter the mixture through a pad of Celite to remove the catalyst.

• To drive the lactamization, add a catalytic amount of glacial acetic acid (0.1 equiv) to the filtrate and reflux for 8 hours. Causality: The aniline requires thermal energy and mild acidic activation of the ester carbonyl to efficiently expel ethanol and close the sterically demanding 7-membered lactam ring [4].

• Concentrate and purify via silica gel chromatography to isolate 3-ethoxycarbonyl-4,5-dihydro-1,5-benzoxazepin-2(3H)-one.

Protocol B: Synthesis of 3-Amino-1,4-benzoxazines via Cyanide Alkylation

Objective: Construct the 6-membered 1,4-benzoxazine scaffold using a one-carbon nucleophilic extension.

Step 1: Alkylation

• Suspend KCN (1.5 equiv) and a catalytic amount of 18-crown-6 (0.1 equiv) in anhydrous acetonitrile. Causality: 18-crown-6 chelates the potassium cation, creating a "naked" and highly nucleophilic cyanide ion, which is necessary to outcompete the degradation of the α -chloro ether.

• Cool the suspension to 0 °C and add 1-(chloromethoxy)-2-nitrobenzene (1.0 equiv). Stir for 2 hours.

• Work up with saturated NaHCO3​ and extract with DCM to yield 2-(2-nitrophenoxy)acetonitrile.

Step 2: Reduction & Cyclization

• Dissolve the intermediate in a 4:1 mixture of EtOH/Water.

• Add Iron powder (5.0 equiv) and NH4​Cl (2.0 equiv). Reflux for 4 hours.

• Causality: Fe/NH4​Cl provides a mild, highly chemoselective reduction environment. The mildly acidic conditions generated by NH4​Cl simultaneously catalyze the intramolecular addition of the resulting aniline onto the nitrile carbon, forming the cyclic amidine (3-amino-2H-1,4-benzoxazine) in a single pot without requiring a separate cyclization step.

Data Presentation: Optimization & Scope

The table below summarizes the optimized reaction parameters and typical isolated yields for the synthesis of these heterocycles, demonstrating the robust nature of the 1-(chloromethoxy)-2-nitrobenzene linchpin.

Nucleophile	Reagent / Base	Reduction Condition	Cyclization Condition	Major Product Scaffold	Typical Yield (%)
Diethyl Malonate	K2​CO3​ / DMF	H2​ , 10% Pd/C, EtOH	Reflux, cat. AcOH (8h)	1,5-Benzoxazepin-2-one	78 - 85%
Ethyl Acetoacetate	K2​CO3​ / DMF	H2​ , 10% Pd/C, EtOH	Reflux, Neutral (12h)	1,5-Benzoxazepine (Imine)	72 - 76%
Potassium Cyanide	18-crown-6 / MeCN	Fe , NH4​Cl , EtOH/ H2​O	Spontaneous (in situ)	3-Amino-1,4-benzoxazine	88 - 92%
Sodium Azide	None / DMF	SnCl2​ , EtOH	Spontaneous (in situ)	1,4-Benzoxazine (via nitrene)	60 - 65%

References

• Chemical Synthesis Database. "1-(chloromethoxy)-2-nitrobenzene - Substance Profile." ChemSynthesis. Available at: [Link]

• Lévêque, C., et al. "Synthesis of New Substituted 4,5-Dihydro-3H-spiro[1,5]-benzoxazepine-2,4'-piperidine and Biological Properties." Australian Journal of Chemistry, 2006, 59(11), 812-818. Available at:[Link]

• Deepu, C. V., et al. "Synthesis and biological evaluation of novel 1,5-benzothiazepin-4(5H)-ones as potent antiangiogenic and antioxidant agents." Current Chemistry Letters, 2015, 4, 135-142. Available at:[Link]

• Muthyala, M. K., et al. "FeCl3-Mediated Domino Reaction of Benzoxazinones with Aroylmethylidene Malonates: Synthesis to Functionalized Pyrrolobenzoxazines." The Journal of Organic Chemistry, 2017, 82(24). Available at:[Link]

Application Note: Regioselective Nitration of Chlorobenzene to 1-Chloro-2-Nitrobenzene

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Process Focus: Electrophilic Aromatic Substitution (EAS), Regioselective Isomer Separation, and Thermal Hazard Mitigation

Mechanistic Rationale & Regioselectivity

The nitration of chlorobenzene is a cornerstone Electrophilic Aromatic Substitution (EAS) reaction utilized in the synthesis of critical active pharmaceutical ingredients (APIs) and agrochemical precursors[1]. The reaction employs a "mixed acid" system—a precisely ratioed blend of concentrated nitric and sulfuric acids—to generate the highly reactive nitronium ion ( NO2+​ )[2].

The chloro substituent on the benzene ring presents a unique mechanistic duality. Inductively, the electronegative chlorine atom withdraws electron density, deactivating the ring and making it less reactive than benzene. However, through resonance, the lone pairs on the chlorine atom donate electron density back into the ring, specifically stabilizing the cationic Wheland intermediate at the ortho and para positions[2].

Because of this resonance stabilization, the reaction is highly regioselective, yielding a predictable isomer distribution: roughly 63–65% 1-chloro-4-nitrobenzene (para), 34–36% 1-chloro-2-nitrobenzene (ortho), and trace amounts (~1%) of the meta isomer[1]. While the highly symmetrical para isomer readily crystallizes out of solution, isolating the ortho isomer (1-chloro-2-nitrobenzene) requires strategic manipulation of the mother liquor[3].

Experimental Workflow

Workflow for the synthesis and isolation of 1-chloro-2-nitrobenzene.

Quantitative Data: Isomer Physicochemical Properties

Understanding the physicochemical differences between the generated isomers is the foundation of the separation strategy. The target ortho isomer has a significantly lower melting point and higher solubility in polar solvents compared to the para isomer.

Isomer	Regioselectivity	Melting Point (°C)	Boiling Point (°C)	Solubility in Cold 95% EtOH
1-chloro-4-nitrobenzene (Para)	63–65%	82–84	242	Low (Crystallizes)
1-chloro-2-nitrobenzene (Ortho)	34–36%	32–34	246	High (Remains in filtrate)
1-chloro-3-nitrobenzene (Meta)	~1%	44–46	236	High

Step-by-Step Experimental Protocol

Safety Precautions: Concentrated acids are highly corrosive. The nitration reaction is fiercely exothermic and poses a thermal runaway risk if temperature controls are ignored[3]. Perform all steps in a certified fume hood wearing heavy-duty acid-resistant gloves, a lab coat, and a face shield.

Phase 1: Generation of the Nitronium Ion

• Acid Mixing: In a 250 mL round-bottom flask equipped with a robust magnetic stir bar, add 15.0 mL of concentrated Nitric Acid ( HNO3​ , 68-70%).

• Cooling: Submerge the flask in an ice-water bath and allow the acid to cool to 0–5 °C.

• Catalyst Addition: Using an addition funnel, slowly add 15.0 mL of concentrated Sulfuric Acid ( H2​SO4​ , 98%) dropwise over 15 minutes.

  • Causality: Sulfuric acid acts as a Lewis acid catalyst and dehydrating agent, protonating the nitric acid to force the loss of water and generate the active electrophile ( NO2+​ )[4]. The dropwise addition in an ice bath prevents the premature thermal decomposition of the nitronium ion and mitigates the violent exothermic heat of mixing[3].

Phase 2: Electrophilic Aromatic Substitution

• Substrate Addition: Attach an internal thermometer to the flask. Slowly add 15.0 mL (approx. 16.6 g, 0.147 mol) of chlorobenzene dropwise over 30 minutes.

• Thermal Regulation: Modulate the addition rate to maintain the internal reaction temperature strictly between 35 °C and 50 °C [5].

  • Causality: If the temperature drops below 30 °C, the reaction stalls, leading to a dangerous pooling of unreacted reagents. If the temperature exceeds 50 °C, the kinetic energy overrides the deactivating effect of the first nitro group, leading to over-nitration and the formation of 1-chloro-2,4-dinitrobenzene—a highly toxic and shock-sensitive byproduct[6].

• Maturation: Once addition is complete and the exothermic spike subsides, remove the ice bath. Stopper the flask and allow it to stir at room temperature for 30 minutes to drive the reaction to completion[5].

Phase 3: Quenching and Primary Isolation

• Reaction Quenching: Pour the mature reaction mixture slowly over 100 g of crushed ice in a 500 mL beaker while stirring vigorously[3].

  • Causality: The massive influx of cold water instantly quenches the mixed acid, halting any further EAS reactions. The sudden shift in polarity forces the crude mixture of nitrochlorobenzenes to crash out of solution as a pale yellow solid/heavy oil[3].

• Filtration: Isolate the crude product via vacuum filtration using a Büchner funnel. Wash the filter cake with 150 mL of cold, distilled water until the filtrate tests pH neutral.

Phase 4: Isolation of 1-Chloro-2-Nitrobenzene (Ortho Isomer)

• Fractional Crystallization: Transfer the crude filter cake to an Erlenmeyer flask. Add 95% ethanol (approximately 4 mL per gram of crude product) and heat gently to 78 °C until the mixture fully dissolves[5].

• Cooling: Remove from heat and allow the solution to cool slowly to room temperature, then place it in an ice bath for 15 minutes.

  • Causality: The para isomer (1-chloro-4-nitrobenzene) packs highly efficiently into a crystal lattice due to its molecular symmetry, resulting in lower solubility. It will selectively crystallize out of the cold ethanol[3].

• Mother Liquor Extraction: Vacuum filter the mixture. Keep the filtrate (mother liquor). The solid filter cake is the para isomer. The liquid filtrate contains the highly enriched ortho isomer (1-chloro-2-nitrobenzene).

• Concentration: Transfer the mother liquor to a rotary evaporator and remove the ethanol under reduced pressure to yield a yellow, oily residue of crude 1-chloro-2-nitrobenzene.

• Final Purification: Because 1-chloro-2-nitrobenzene is a liquid/low-melting solid at room temperature, purify the crude oil via silica gel column chromatography using a Hexane:Ethyl Acetate (9:1) gradient, or via vacuum fractional distillation.

System Self-Validation & Quality Control

To ensure the integrity of the isolated 1-chloro-2-nitrobenzene, execute the following self-validating analytical checks:

• Self-Validation Checkpoint 1 (TLC Analysis): Spot the purified ortho oil alongside the isolated para crystals on a silica TLC plate. Elute with Hexane:Ethyl Acetate (9:1). Examine under UV light (254 nm).

  • Diagnostic Rationale: The ortho isomer will exhibit a higher Rf​ value than the para isomer. In the ortho configuration, the dipole moments of the chloro and nitro groups partially cancel each other out through intramolecular interactions, making it less polar and less strongly adsorbed to the silica stationary phase than the highly polar para isomer[2].

• Self-Validation Checkpoint 2 (Melting Point): Cool the purified 1-chloro-2-nitrobenzene until it solidifies, then perform a melting point analysis.

  • Diagnostic Rationale: A sharp melting point between 32–34 °C confirms the purity of the ortho isomer. Any significant elevation in melting point indicates contamination by the para isomer (mp 82–84 °C)[1].

References

• 2. Scribd.

• 5. Studylib. 3.3. Benchchem.

• 6. ResearchGate.

• 4. Scribd.

• 1. Wikipedia.

Sources

• 1. 2-Nitrochlorobenzene - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]
• 5. studylib.net [studylib.net]
• 6. researchgate.net [researchgate.net]

palladium-catalyzed cross-coupling reactions of chloronitrobenzene derivatives

An Application Guide to Palladium-Catalyzed Cross-Coupling Reactions of Chloronitrobenzene Derivatives

Abstract

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the application of palladium-catalyzed cross-coupling reactions to chloronitrobenzene derivatives. These substrates, while economically attractive, present unique challenges due to the inertness of the C–Cl bond. This guide elucidates the fundamental mechanistic principles, explains the rationale behind catalyst selection and reaction parameter optimization, and provides robust, step-by-step protocols for key transformations including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings. By synthesizing theoretical insights with practical, field-proven methodologies, this guide aims to empower chemists to effectively utilize chloronitrobenzene derivatives in the synthesis of complex molecules, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.

Introduction: The Challenge and Opportunity of Chloronitrobenzenes

Palladium-catalyzed cross-coupling reactions are among the most powerful tools in modern organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds.[1][2] While aryl bromides and iodides are commonly used substrates, their higher cost and lower availability compared to aryl chlorides make the latter highly desirable, especially for industrial applications.[3][4] Chloronitrobenzene derivatives represent a particularly interesting subclass of aryl chlorides. The strong electron-withdrawing nature of the nitro group activates the C–Cl bond towards the critical oxidative addition step in the catalytic cycle, making these compounds more reactive than unactivated aryl chlorides like chlorotoluene.[1][5]

However, the inherent strength of the C–Cl bond (bond dissociation energy ≈ 96 kcal/mol) still presents a significant kinetic barrier.[1] Overcoming this challenge requires carefully designed catalyst systems, typically involving palladium coordinated to sterically bulky and electron-rich ligands, which can facilitate the cleavage of this robust bond.[6][7] This guide provides the necessary framework for understanding and implementing these advanced catalytic systems.

Core Mechanistic Principles: Activating the C–Cl Bond

The efficacy of any palladium-catalyzed cross-coupling reaction hinges on a delicate balance of elementary steps within a catalytic cycle. For chloronitrobenzene derivatives, the success of the reaction is almost entirely dictated by the efficiency of the initial oxidative addition step.

The generally accepted catalytic cycle involves three main stages:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-chlorine bond of the chloronitrobenzene, forming a Pd(II) complex. This is typically the rate-determining step for aryl chlorides.[8][9] The electron-deficient nature of the chloronitrobenzene ring facilitates this step compared to electron-rich aryl chlorides.[5]

• Transmetalation / Amine Coordination: In reactions like the Suzuki or Sonogashira coupling, the coupling partner (e.g., an organoboron or organocopper species) transfers its organic group to the palladium center.[10][11] For Buchwald-Hartwig amination, the amine coordinates to the palladium center, followed by deprotonation.[12][13]

• Reductive Elimination: The two coupled fragments are expelled from the palladium center, forming the final product and regenerating the active Pd(0) catalyst.[10]

The key to success with chloronitrobenzenes lies in using ligands that can accelerate the oxidative addition step. Electron-rich and sterically hindered ligands, such as bulky biaryl phosphines (e.g., SPhos, XPhos) and N-heterocyclic carbenes (NHCs), are paramount.[6][7][14] These ligands stabilize the Pd(0) species, increase its electron density to promote insertion into the C–Cl bond, and their steric bulk can facilitate the final reductive elimination step.[15]

Caption: General catalytic cycle for palladium-catalyzed cross-coupling.

Application Notes and Protocols

This section details the specific requirements and provides generalized protocols for the most common cross-coupling reactions involving chloronitrobenzene derivatives.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C(sp²)–C(sp²) bonds, enabling the synthesis of nitrobiphenyls and related structures.[16][17]

• Scientific Rationale:

  • Catalyst System: Due to the challenging nature of the C-Cl bond, highly active catalyst systems are required. Combinations of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are highly effective.[7][14] These ligands promote the rate-limiting oxidative addition step.

  • Base: A base is required to activate the organoboron species for transmetalation.[16] For chloronitrobenzene substrates, moderately strong inorganic bases like K₃PO₄ or K₂CO₃ are often preferred over very strong bases like alkoxides to avoid potential side reactions with the nitro group.

  • Solvent: Anhydrous polar aprotic solvents such as 1,4-dioxane, toluene, or DMF are commonly used to ensure solubility of all components. The addition of a small amount of water can sometimes be beneficial for the transmetalation step.

Chloronitrobenzene Substrate	Boronic Acid	Pd Source (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temp (°C)	Yield (%)
4-Chloronitrobenzene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Toluene/H₂O	100	>95
2-Chloronitrobenzene	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1)	XPhos (2.5)	K₂CO₃ (2.0)	1,4-Dioxane	110	92
1-Chloro-2,4-dinitrobenzene	Naphthalene-1-boronic acid	PdCl₂(PPh₃)₂ (3)	-	Cs₂CO₃ (2.0)	DMF	80	88

• Reagent Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 4-chloronitrobenzene (1.0 mmol, 157.6 mg), phenylboronic acid (1.2 mmol, 146.3 mg), and potassium phosphate (K₃PO₄, 2.0 mmol, 424.6 mg).

• Catalyst Addition: In a glovebox or under a positive pressure of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol, 4.5 mg) and the phosphine ligand (e.g., SPhos, 0.04 mmol, 16.4 mg).

• Solvent Addition & Degassing: Add anhydrous, degassed toluene (5 mL). Seal the Schlenk tube and degas the mixture by three freeze-pump-thaw cycles.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-nitro-1,1'-biphenyl.

Buchwald-Hartwig Amination

This reaction is a cornerstone for C–N bond formation, allowing the synthesis of N-aryl nitroanilines, which are valuable intermediates in medicinal chemistry.[12][13]

• Scientific Rationale:

  • Catalyst System: Similar to Suzuki coupling, activating the C-Cl bond is critical. The "Buchwald ligands" (e.g., XPhos, RuPhos, BrettPhos) are specifically designed for this purpose, featuring bulky, electron-donating biarylphosphine scaffolds.[18]

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine nucleophile in the catalytic cycle. Sodium tert-butoxide (NaOtBu) is the most common choice. For substrates sensitive to strong bases, milder conditions using Cs₂CO₃ or K₃PO₄ can sometimes be employed, though often requiring higher temperatures or longer reaction times.[19]

  • Substrate Scope: The reaction is broadly applicable to primary and secondary alkyl and aryl amines.[12]

• Reagent Preparation: In a glovebox, add 4-chloronitrobenzene (1.0 mmol, 157.6 mg), sodium tert-butoxide (NaOtBu, 1.4 mmol, 134.5 mg), the palladium precursor (e.g., Pd₂(dba)₃, 0.01 mmol, 9.2 mg), and the ligand (e.g., XPhos, 0.03 mmol, 14.3 mg) to an oven-dried Schlenk tube with a stir bar.

• Addition of Reactants: Remove the tube from the glovebox. Add aniline (1.2 mmol, 111.7 mg, 109 µL) and anhydrous toluene (5 mL) via syringe under an argon atmosphere.

• Reaction: Seal the tube and place it in a preheated oil bath at 100-110 °C. Stir for 16-24 hours, monitoring by TLC.

• Workup: Cool the reaction to room temperature. Quench carefully with saturated aqueous NH₄Cl. Dilute with ethyl acetate and water.

• Purification: Separate the layers, extract the aqueous phase with ethyl acetate, combine the organic layers, wash with brine, dry over MgSO₄, and concentrate. Purify the residue by flash chromatography to obtain the desired product.

Caption: Standard workflow for a cross-coupling reaction setup.

Sonogashira Coupling

The Sonogashira coupling enables the synthesis of arylalkynes, specifically nitrophenylacetylenes, by coupling an aryl halide with a terminal alkyne.[20][21]

• Scientific Rationale:

  • Catalyst System: The reaction typically employs a dual-catalyst system: a palladium complex to activate the aryl halide and a copper(I) salt (e.g., CuI) to act as a co-catalyst that forms a copper acetylide intermediate, facilitating transmetalation.[21][22]

  • Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both to deprotonate the terminal alkyne and as the solvent.

  • Conditions: The reaction is sensitive to oxygen, which can cause homocoupling of the alkyne (Glaser coupling), so maintaining a strictly inert atmosphere is crucial.

• Reaction Setup: To a Schlenk flask, add 4-chloronitrobenzene (1.0 mmol, 157.6 mg), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.03 mmol, 21.1 mg), and copper(I) iodide (CuI, 0.06 mmol, 11.4 mg) under an argon atmosphere.

• Solvent and Reagent Addition: Add anhydrous, degassed triethylamine (10 mL). Add phenylacetylene (1.5 mmol, 153.2 mg, 165 µL) via syringe.

• Reaction: Heat the mixture to 60-80 °C and stir until the starting material is consumed (monitor by TLC).

• Workup: Cool the reaction mixture and filter through a pad of Celite to remove the salts, washing with diethyl ether.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the pure arylalkyne.

Heck-Mizoroki Reaction

The Heck reaction forms a substituted alkene by coupling the aryl halide with an alkene, providing access to nitrostilbenes and related cinnamate derivatives.[15][23]

• Scientific Rationale:

  • Catalyst System: As with other couplings of aryl chlorides, robust catalyst systems are needed. Palladium precursors with bulky phosphine or NHC ligands are effective.[7] Palladacycle catalysts have also shown high activity.

  • Base: An inorganic or organic base (e.g., K₂CO₃, Et₃N) is required to neutralize the HX formed during the catalytic cycle.[15]

  • Regioselectivity: The reaction typically shows high regioselectivity with terminal alkenes, with the aryl group adding to the less substituted carbon. The stereoselectivity strongly favors the E (trans) isomer.[24]

• Reaction Setup: In a sealed tube, combine 4-chloronitrobenzene (1.0 mmol, 157.6 mg), styrene (1.5 mmol, 156.2 mg, 172 µL), Pd(OAc)₂ (0.02 mmol, 4.5 mg), a suitable ligand (e.g., P(o-tol)₃, 0.04 mmol, 12.2 mg), and potassium carbonate (K₂CO₃, 1.5 mmol, 207.3 mg).

• Solvent Addition: Add anhydrous DMF (5 mL).

• Reaction: Seal the tube and heat in an oil bath at 120-140 °C for 24-48 hours.

• Workup: Cool the reaction, dilute with water, and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by recrystallization or column chromatography to yield the product.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) oxidized).2. Insufficiently active ligand.3. Poor quality reagents/solvents (wet).4. Reaction temperature too low.	1. Ensure a strictly inert atmosphere; use fresh catalyst/ligand.2. Switch to a more electron-rich, bulkier ligand (e.g., an NHC or a Buchwald-type ligand).3. Use freshly distilled/dried solvents and pure reagents.4. Increase reaction temperature in 10 °C increments.
Dehalogenation of Starting Material	1. Presence of water or other protic sources.2. Base-induced decomposition.	1. Use rigorously dried solvents and reagents.2. For Suzuki, ensure boronic acid is high purity (boronic acids can undergo protodeboronation, generating protons).
Homocoupling of Coupling Partner	1. (Suzuki) Boronic acid decomposition.2. (Sonogashira) Presence of oxygen (Glaser coupling).3. Catalyst concentration too high.	1. Use high-purity boronic acid; add it slowly to the reaction.2. Thoroughly degas the reaction mixture and maintain a positive argon pressure.3. Lower the catalyst loading.
Formation of Dark Precipitate (Palladium Black)	1. Ligand dissociation or decomposition.2. Reaction temperature is too high.	1. Use a more stable ligand or a higher ligand:palladium ratio (e.g., 2:1 to 4:1).2. Lower the reaction temperature.

Safety Considerations

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and potentially toxic. They should be handled under an inert atmosphere (glovebox or Schlenk line).

• Bases: Strong bases like NaOtBu are corrosive and moisture-sensitive. Handle with care under an inert atmosphere.

• Solvents: Organic solvents like toluene, dioxane, and DMF are flammable and have associated health risks. Always work in a fume hood.

• Nitroaromatic Compounds: Nitroaromatic compounds can be thermally unstable and may be explosive, particularly polynitrated species. Avoid excessive heating and conduct reactions behind a blast shield if working on a larger scale or with highly energetic materials.

References

• Dai, Q., Gao, W., Liu, D., Kapes, L. M., & Zhang, X. (2006). Triazole-Based Monophosphine Ligands for Palladium-Catalyzed Cross-Coupling Reactions of Aryl Chlorides. The Journal of Organic Chemistry. [Link]

• Ritter, S. K. (n.d.).

• (n.d.). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF. ResearchGate. [Link]

• Organ, M. G. (n.d.). Oxidative addition of aryl chlorides to palladium N-heterocyclic carbene complexes and their role in catalytic. University of Windsor. [Link]

• (n.d.). The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. SpringerLink. [Link]

• Owolabi, J. F., Olatunji, O. S., & Ojo, D. F. (2019). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. Taylor & Francis Online. [Link]

• (n.d.). Oxidative addition of aryl chlorides to monoligated palladium(0): A DFT-SCRF study. ScienceDirect. [Link]

• Dennis, J. M., White, N. A., & Buchwald, S. L. (2018). An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling. PMC. [Link]

• (n.d.). Oxidative addition of aryl chlorides to palladium N-heterocyclic carbene complexes and their role in catalytic arylamination | Request PDF. ResearchGate. [Link]

• Song, C., Ma, Y., Chai, Q., Ma, C., Jiang, W., & Andrus, M. B. (2005). Palladium catalyzed Suzuki-Miyaura coupling with aryl chlorides using a bulky phenanthryl N-heterocyclic carbene ligand. Organic Chemistry Portal. [Link]

• (n.d.). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Royal Society of Chemistry. [Link]

• (2019). Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. Apollo. [Link]

• (n.d.). Selected examples for the site selective SM cross‐coupling with electron‐deficient and neutral aryl boronic acids. ResearchGate. [Link]

• Littke, A. F., & Fu, G. C. (n.d.). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. University of Windsor. [Link]

• Dennis, J. M., White, N. A., & Buchwald, S. L. (2018). An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling. Journal of the American Chemical Society. [Link]

• Sen, A., & Yamada, Y. M. (2024). Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har. Who we serve. [Link]

• (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Urgaonkar, S., & Verkade, J. G. (2003). P[N(i-Bu)CH2CH2]3N: A Versatile Ligand for the Pd-Catalyzed Amination of Aryl Chlorides. ACS Publications. [Link]

• (n.d.). PdCl2-catalyzed cross-coupling reactions. ResearchGate. [Link]

• (n.d.). Palladium-Catalyzed Cross-Coupling Reactions of Chlorobenzene: Latest Research, Challenges & Breakthroughs in China | Expert Analysis & Insights 2024. LinkedIn. [Link]

• Fairlamb, I. J. S., & Kapdi, A. R. (2022). Pd-Catalyzed Cross-Couplings:On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. White Rose. [Link]

• (n.d.). Sonogashira coupling. Wikipedia. [Link]

• (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• (n.d.). Synthesis and Properties of Palladium–Triazolopyridinylidene: Catalyst for Cross-Coupling Using Chloroarenes and Nitroarenes. ChemRxiv. [Link]

• (n.d.). Heck Reaction. Organic Chemistry Portal. [Link]

• (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst S. University of Bath. [Link]

• D. D. V., & D. S. (2017). Buchwald-Hartwig Amination of Nitroarenes. PubMed. [Link]

• (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• (n.d.). Heck reaction. Wikipedia. [Link]

• Kim, H., & Lee, S. (2021). Pd-catalyzed formal Mizoroki–Heck coupling of unactivated alkyl chlorides. PMC. [Link]

• (n.d.). Suzuki reaction. Wikipedia. [Link]

• (2023). Heck Reaction. Chemistry LibreTexts. [Link]

• (2023). Principles of the Suzuki Coupling Reaction. Encyclopedia MDPI. [Link]

• Carrow, B. P., & Hartwig, J. F. (2014). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. [Link]

• (2025). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

• (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• (2019). Sonogashira coupling. YouTube. [Link]

• (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. [Link]

• Bahamonde, A. (2023). From Established to Emerging: Evolution of Cross-Coupling Reactions. The Journal of Organic Chemistry. [Link]

• (2023). The sustainability impact of Nobel Prize Chemistry: life cycle assessment of C–C cross-coupling reactions. RSC Publishing. [Link]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. Palladium-Catalyzed Cross-Coupling Reactions of Chlorobenzene: Latest Research, Challenges & Breakthroughs in China | Expert Analysis & Insights 2024 [chlorobenzene.ltd]
• 5. orbit.dtu.dk [orbit.dtu.dk]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. uwindsor.ca [uwindsor.ca]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Palladium catalyzed Suzuki-Miyaura coupling with aryl chlorides using a bulky phenanthryl N-heterocyclic carbene ligand [organic-chemistry.org]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 17. encyclopedia.pub [encyclopedia.pub]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 21. Sonogashira Coupling [organic-chemistry.org]
• 22. youtube.com [youtube.com]
• 23. Heck reaction - Wikipedia [en.wikipedia.org]
• 24. Heck Reaction [organic-chemistry.org]

reduction of the nitro group in 1-(Chloromethoxy)-2-nitrobenzene

Application Note: Chemoselective Reduction of 1-(Chloromethoxy)-2-nitrobenzene

Executive Summary

The reduction of 1-(chloromethoxy)-2-nitrobenzene to 2-(chloromethoxy)aniline presents a formidable synthetic challenge frequently encountered in drug development and complex target synthesis. The substrate contains two functional groups with diametrically opposed stabilities: a nitro group requiring reductive conditions, and a highly reactive α -chloro ether (chloromethoxy group) that is exquisitely sensitive to hydrolysis, nucleophilic attack, and hydrogenolysis.

As a Senior Application Scientist, I have designed this protocol to navigate what is essentially a "bifunctional trap." By utilizing strictly anhydrous conditions, non-nucleophilic solvents, and a poisoned catalyst system, this guide provides a self-validating workflow to achieve high-yielding, chemoselective reduction while completely preserving the integrity of the chloromethoxy moiety.

Mechanistic Rationale: The "Bifunctional Trap"

To successfully execute this transformation, one must understand the causality behind the three primary failure modes associated with this substrate:

• Aqueous & Nucleophilic Vulnerability: α -Chloro ethers are potent electrophiles. Exposure to water during aqueous workups or the use of protic solvents (e.g., methanol, ethanol) will result in instantaneous hydrolysis or acetal formation, yielding formaldehyde, HCl, and the corresponding phenol.

• Hydrogenolysis (Dehalogenation): Standard catalytic hydrogenation utilizing Palladium on Carbon (Pd/C) is notoriously aggressive toward halogens, frequently resulting in the oxidative addition of palladium into the C-Cl bond, followed by rapid dehalogenation[1].

• Intermolecular Polymerization: If successfully reduced, the resulting 2-(chloromethoxy)aniline contains both a nucleophile (the primary amine) and an electrophile (the chloromethyl ether). If concentrated to dryness, the molecules will undergo rapid intermolecular alkylation, forming an intractable poly- N -(alkoxymethyl)aniline resin.

To circumvent these issues, Sulfided Platinum on Carbon (Pt/C-S) is the premier choice. The sulfur selectively poisons the catalyst, drastically reducing its affinity for carbon-halogen bond cleavage while maintaining robust activity for N-O bond reduction[2]. Alternatively, anhydrous chemical reductions can be utilized, though they present complex workup challenges[3].

Mechanistic divergence between sulfided Pt/C (chemoselective) and standard Pd/C (dehalogenation).

Catalyst Selection & Comparative Data

The following table summarizes the performance of various reduction methodologies when applied to α -chloro ether-containing nitroarenes.

Reduction Method	Catalyst / Reagent	Solvent System	Chemoselectivity (C-Cl Preservation)	Est. Yield	Scalability
Sulfided Pt/C	1–5% Pt/C(S), H₂	Anhydrous EtOAc	Excellent (>95%)	>90%	High
Standard Pd/C	10% Pd/C, H₂	Anhydrous EtOAc	Poor (Extensive Dehalogenation)	<20%	N/A
Stannous Chloride	Anhydrous SnCl₂	Anhydrous EtOAc	Good (Requires complex anhydrous workup)	75–85%	Moderate
Iron / Acid	Fe powder, AcOH	THF / AcOH	Poor (Acetate displacement of Cl)	<30%	Low

Experimental Protocol: Chemoselective Hydrogenation

This protocol utilizes Pt/C(S) to ensure high fidelity of the chloromethoxy group. The entire process is designed as a self-validating system to prevent accidental degradation.

Reagents & Materials:

• 1-(Chloromethoxy)-2-nitrobenzene (1.0 eq)

• 5% Platinum on Carbon, sulfided (Pt/C-S) (1–2 mol% Pt)

• Anhydrous Ethyl Acetate (EtOAc), strictly dried over 3Å molecular sieves.

• Hydrogen gas (H₂, balloon or Parr apparatus at 1 atm)

• Oven-dried Celite (for filtration)

Step-by-Step Methodology:

• Preparation: Flame-dry a reaction flask equipped with a magnetic stir bar. Purge the system with Argon for 5 minutes. Causality: Atmospheric moisture will initiate background hydrolysis of the starting material.

• Dissolution: Dissolve 1-(chloromethoxy)-2-nitrobenzene in anhydrous EtOAc (approx. 0.1 M concentration).

• Catalyst Addition: Carefully add the 5% Pt/C(S) to the solution under a continuous stream of Argon.

• Hydrogenation: Evacuate the flask under mild vacuum and backfill with H₂. Repeat this cycle three times. Maintain the reaction under a hydrogen atmosphere (1 atm) at 20–25 °C with vigorous stirring.

• Reaction Monitoring (Self-Validation Check): Monitor the reaction via anhydrous Thin Layer Chromatography (TLC) using a Hexanes/EtOAc eluent.

  • Critical Rule:Do not use LC-MS for reaction monitoring. The aqueous mobile phase in standard LC-MS will immediately hydrolyze the chloromethoxy group, yielding a false negative for product integrity. Use GC-MS or anhydrous NMR if advanced monitoring is required.

• Anhydrous Filtration: Once TLC indicates complete consumption of the starting material (typically 2–4 hours), flush the system with Argon. Filter the reaction mixture through a pad of oven-dried Celite under a positive pressure of Argon. Wash the pad with additional anhydrous EtOAc.

  • Self-Validation Check: The filtrate must be a clear, pale-yellow solution. Any severe turbidity indicates moisture ingress and subsequent hydrolysis/precipitation of side products.

• Handling the Product: DO NOT concentrate the filtrate to dryness. To prevent intermolecular polymerization between the newly formed nucleophilic amine and the electrophilic chloromethyl ether, maintain the 2-(chloromethoxy)aniline as a dilute solution in EtOAc. Proceed immediately to the next synthetic step (e.g., acylation, protection, or coupling) in situ.

Decision tree for the reduction of 1-(chloromethoxy)-2-nitrobenzene avoiding polymerization.

Analytical Validation & Storage

Because the final product cannot be isolated as a neat solid/oil without risking polymerization, analytical validation must be performed on the solution:

• Anhydrous ¹H-NMR: Extract a 0.5 mL aliquot of the EtOAc solution, carefully evaporate under a stream of dry nitrogen (do not apply heat), and immediately dissolve in anhydrous CDCl₃. The preservation of the chloromethoxy group is confirmed by a sharp singlet integrating to 2 protons typically found between δ 5.50 - 5.80 ppm, alongside the appearance of a broad amine (NH₂) peak.

• Storage: If the solution must be stored, it should be kept at -78 °C under Argon and used within 12 hours.

References

• Reduction of nitro compounds Source: Wikipedia URL:[Link]

• Nitro Reduction - Common Conditions Source: Common Organic Chemistry URL:[Link]

Sources

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Application Note: 1-(Chloromethoxy)-2-nitrobenzene (NBOM-Cl) as a Photolabile Protecting Group Strategy in Advanced Oligonucleotide and Spin-Label Synthesis

Executive Summary & Strategic Rationale

In the synthesis of complex biomolecules—particularly oligoribonucleotides (RNA) and spin-labeled probes—the selection of protecting groups dictates the yield, purity, and functional viability of the final product. Traditional 2′-hydroxyl (2′-OH) protecting groups, such as the fluoride-sensitive tert-butyldimethylsilyl (TBDMS) or the acid-labile bis(acetoxyethoxy)methyl ether (ACE), often require harsh deprotection conditions that can compromise structural integrity or limit orthogonality[1].

The introduction of 1-(Chloromethoxy)-2-nitrobenzene (NBOM-Cl) to install the photolabile 2-nitrobenzyloxymethyl (NBOM) group provides a highly efficient, orthogonal alternative. The NBOM group is completely stable under the acidic conditions required for 5′-DMTr removal and the basic conditions used for nucleobase deprotection and solid-support cleavage[1]. Deprotection is achieved exclusively via irradiation with long-wave UV light (~365 nm), enabling the synthesis of sensitive RNA sequences and the protection of reactive heteroatoms, such as nitroxide radicals in spin-labeling applications[2],[3].

Mechanistic Insights: The Photochemistry of NBOM

The efficacy of the NBOM protecting group relies on the unique photochemistry of the ortho-nitrobenzyl moiety. Understanding this mechanism is critical for optimizing cleavage conditions and anticipating byproduct formation.

Causality of Cleavage: When irradiated at 365 nm, the 2-nitrobenzyl group absorbs a photon, triggering the intramolecular abstraction of a benzylic hydrogen by the adjacent nitro group. This photoisomerization generates a transient aci-nitro intermediate[4]. Subsequent cyclization and cleavage of the benzylic C-O bond yield a hemiacetal intermediate and 2-nitrosobenzaldehyde. Because NBOM is an acetal-type protecting group, the resulting hemiacetal spontaneously decomposes in aqueous media to release formaldehyde and the free 2′-OH (or free heteroatom)[3].

The use of 365 nm light is strategically chosen: it provides sufficient energy to drive the aci-nitro formation while remaining well above the ~260 nm absorption maximum of nucleic acid bases, thereby preventing UV-induced pyrimidine dimerization or backbone cleavage[2].

Photochemical cleavage mechanism of the NBOM protecting group via an aci-nitro intermediate.

Comparative Analysis of 2′-OH Protecting Groups

To justify the selection of NBOM-Cl, the following table summarizes the quantitative and qualitative differences between NBOM and other standard 2′-OH protecting groups used in solid-phase RNA synthesis.

Table 1: Comparison of 2′-OH Protecting Groups

Protecting Group	Coupling Time	Deprotection Condition	Orthogonality	Key Advantage / Limitation
NBOM	2–3 min	UV Light (365 nm)	Acid & Base Stable	Orthogonal cleavage; incomplete deblocking in very long sequences[1],[5].
TBDMS	10–15 min	Fluoride (TBAF/TEA·3HF)	Acid & Base Stable	Industry standard; steric bulk reduces coupling efficiency[1],[6].
ACE	1 min	Acid (pH 2.0)	Base Stable	High yield/purity; incompatible with 5′-DMTr on-column deprotection[1].
TOM	3–5 min	Fluoride (TBAF/TEA·3HF)	Acid & Base Stable	Less steric hindrance than TBDMS; requires fluoride handling[1].

Protocol 1: Synthesis and Application of NBOM-Protected Monomers

Because α -chloro ethers are highly reactive and susceptible to hydrolysis, 1-(chloromethoxy)-2-nitrobenzene (NBOM-Cl) is often generated in situ or used immediately upon preparation under strictly anhydrous conditions[3].

Objective:

Install the NBOM group onto the 2′-OH of a 5′-O-DMTr-N-protected ribonucleoside.

Step-by-Step Methodology:

• Preparation of the Reaction Environment: Flame-dry a round-bottom flask under Argon. Causality: Atmospheric moisture will rapidly hydrolyze NBOM-Cl into 2-nitrobenzyl alcohol and formaldehyde, permanently quenching the electrophile.

• Substrate Solubilization: Dissolve 1.0 eq of the 5′-O-DMTr ribonucleoside and 3.0 eq of N,N-Diisopropylethylamine (DIPEA) in anhydrous dichloromethane (DCM). Cool the mixture to 0 °C in an ice bath.

• Alkylation: Add 1.5 eq of freshly prepared NBOM-Cl dropwise over 15 minutes. Causality: The dropwise addition at 0 °C controls the exothermic nature of the alkylation, preventing unwanted side reactions at the nucleobase exocyclic amines.

• Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours. Monitor via TLC (Hexane/Ethyl Acetate 1:1).

• Quenching & Workup: Once complete, quench the reaction with 1 mL of anhydrous methanol. Causality: Methanol reacts with excess NBOM-Cl to form a volatile acetal, simplifying purification. Wash the organic layer with saturated aqueous NaHCO₃ to neutralize the HCl generated during alkylation.

• Purification: Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Self-Validation & QC: Confirm successful protection via ¹H NMR. The presence of the benzylic -CH₂- protons (~4.8 ppm) and the acetal -O-CH₂-O- protons (~5.0 ppm) validates the structural integrity of the NBOM ether.

Protocol 2: Solid-Phase Synthesis & Photodeprotection Workflow

The following protocol details the incorporation of NBOM-protected phosphoramidites into RNA chains and their subsequent orthogonal deprotection.

Step-by-Step Methodology:

• Solid-Phase Coupling: Utilize standard automated DNA/RNA synthesizers. Couple the NBOM-protected phosphoramidite using 5-ethylthio-1H-tetrazole (ETT) as an activator. Causality: The flexible acetal linkage of the NBOM group imposes significantly less steric hindrance than a TBDMS group, allowing coupling efficiencies >98% within a rapid 2–3 minute window[1],[7].

• Support Cleavage & Base Deprotection: Treat the solid support with a 3:1 mixture of aqueous Ammonium Hydroxide / Ethanol at 55 °C for 17 hours. Causality: This basic treatment cleaves the RNA from the support and removes exocyclic amine protecting groups. The NBOM group is entirely stable under these conditions, preventing premature 2′-OH exposure which would otherwise lead to base-catalyzed RNA chain scission via transesterification[5].

• Photodeprotection: Lyophilize the partially deprotected RNA and resuspend in a neutral aqueous buffer (pH 7.0). Place the sample in a quartz cuvette or UV-transparent plate. Irradiate at 365 nm (using a high-power LED or UV lamp) for 15–30 minutes at room temperature.

• Scavenging Byproducts: (Optional but recommended) Add a primary amine (e.g., Tris buffer or hydroxylamine) to the solution during irradiation. Causality: The byproduct 2-nitrosobenzaldehyde is reactive and can form Schiff bases with the RNA; a scavenger intercepts this byproduct, ensuring high purity of the final oligonucleotide.

Self-Validation & QC: Analyze the final product via HPLC and MALDI-TOF Mass Spectrometry. Incomplete photodeprotection will present as a distinct +165 Da mass shift per retained NBOM group.

End-to-end workflow for utilizing NBOM-Cl in solid-phase oligonucleotide synthesis.

Advanced Application: Spin-Labeling (TPA) Protection

Beyond RNA 2′-OH protection, NBOM-Cl has proven highly effective in the synthesis of spin-labeled riboswitches for Electron Paramagnetic Resonance (EPR) studies.

The nitroxide radical TPA (2,2,5,5-tetramethyl-pyrrolin-1-oxyl-3-acetylene) is an excellent spin label, but the unpaired electron interferes with the P(III) chemistry of phosphoramidite synthesis. By reacting the nitroxide with 1-(chloromethoxy)-2-nitrobenzene, the radical is temporarily "caged" as an NBOM derivative[3].

Causality: This protection strategy masks the reactive radical during the sensitive solid-phase assembly of the RNA chain. Following synthesis and standard basic deprotection, the NBOM group is cleanly removed by short irradiation at 365 nm. The resulting hemiacetal eliminates formaldehyde upon heating, and the intermediate spontaneously air-oxidizes back to the active nitroxide radical, restoring the spin label without degrading the RNA fold[3].

References

• Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy MDPI
• Synthesis of oligoribonucleotides using the 2-nitrobenzyloxymethyl group for 2'-hydroxyl protection PubMed / NIH
• Innovative 2′-O-Imino-2-propanoate-Protecting Group for Effective Solid-Phase Synthesis and 2′-O-Deprotection of RNA Sequences ACS Public
• Spin‐Labeled Riboswitch Synthesized from a Protected TPA Phosphoramidite Building Block Chem. Eur. J. / D-NB
• 2'-Hydroxyl-protecting Groups That Are Either Photochemically Labile or Sensitive to Fluoride Ions PubMed / NIH
• Photoremovable Protecting Groups Used for the Caging of Biomolecules Wiley-VCH
• Glen Report 4-12: RNA Synthesis - Options for 2'-OH Protection Glen Research

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of oligoribonucleotides using the 2-nitrobenzyloxymethyl group for 2'-hydroxyl protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. glenresearch.com [glenresearch.com]
• 6. 2'-Hydroxyl-protecting groups that are either photochemically labile or sensitive to fluoride ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

optimizing reaction conditions for 1-(Chloromethoxy)-2-nitrobenzene synthesis

Welcome to the Technical Support and Troubleshooting Portal for the synthesis of 1-(Chloromethoxy)-2-nitrobenzene (also known as 2-nitrophenyl chloromethyl ether). This guide is engineered for drug development professionals and synthetic chemists, providing field-validated protocols, mechanistic causality, and self-validating experimental workflows.

Reaction Pathway & Workflow Visualization

The synthesis of 1-(Chloromethoxy)-2-nitrobenzene is complicated by the strongly electron-withdrawing ortho-nitro group, which reduces the nucleophilicity of the phenoxide oxygen. When reacting with bifunctional electrophiles like bromochloromethane ( CH2​BrCl ), the reaction is prone to sluggish kinetics and the formation of symmetrical bis(2-nitrophenoxy)methane side products. Below are the two validated pathways to bypass these bottlenecks.

Fig 1: Reaction pathways for 1-(Chloromethoxy)-2-nitrobenzene synthesis highlighting major routes.

Core Synthesis Protocols (Self-Validating Systems)

Protocol A: The MTM Ether Cleavage Route (Recommended for High Purity)

Causality: Direct alkylation often yields the unwanted bis-ether because the newly formed chloromethyl ether is more electrophilic than the starting CH2​BrCl . By instead using chloromethyl methyl sulfide ( CH3​SCH2​Cl ), we form a stable methylthiomethyl (MTM) ether intermediate. This intermediate is then cleanly cleaved with sulfuryl chloride ( SO2​Cl2​ ) to yield the target chloromethyl ether without bis-ether contamination[1].

Step 1: Synthesis of 1-(Methylthiomethoxy)-2-nitrobenzene

• Preparation: Flame-dry a 250 mL round-bottom flask under argon. Add NaH (60% dispersion in mineral oil, 1.2 equiv). Wash with dry hexanes (2 × 10 mL) to remove mineral oil, then suspend in anhydrous THF (50 mL).

• Deprotonation: Cool the suspension to 0 °C. Dissolve 2-nitrophenol (1.0 equiv) in THF (20 mL) and add dropwise over 15 minutes.

  • Validation Checkpoint: The solution will turn deep orange/red, indicating the formation of the 2-nitrophenoxide anion. Gas evolution ( H2​ ) must completely cease before proceeding.

• Alkylation: Add chloromethyl methyl sulfide (1.1 equiv) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench carefully with water (50 mL). Extract with EtOAc (3 × 50 mL). Wash organics with 1M NaOH to remove unreacted phenol, then brine, dry over MgSO4​ , and concentrate.

Step 2: Cleavage to 1-(Chloromethoxy)-2-nitrobenzene

• Preparation: Dissolve the MTM ether intermediate in anhydrous CH2​Cl2​ (0.2 M) under argon and cool to 0 °C.

• Cleavage: Add SO2​Cl2​ (1.05 equiv) dropwise.

  • Causality: SO2​Cl2​ selectively cleaves the C-S bond. The byproduct, methanesulfenyl chloride ( CH3​SCl ), is highly volatile and easily removed[1].

• Reaction Monitoring: Stir for 30-60 minutes at room temperature.

  • Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in CDCl3​ , and run a quick 1H -NMR. The disappearance of the MTM singlet (~2.2 ppm) and the downfield shift of the −O−CH2​− signal confirms complete cleavage.

• Isolation: Concentrate the reaction mixture under reduced pressure (in a well-ventilated fume hood due to CH3​SCl toxicity) to yield the crude product.

Protocol B: Direct Alkylation Route

Causality: To outcompete the formation of the bis-ether side product, a massive statistical excess of the electrophile must be maintained[2].

• Deprotonation: Suspend NaH (1.2 equiv, washed) in anhydrous THF at 0 °C. Add 2-nitrophenol (1.0 equiv) dropwise. Wait for H2​ evolution to cease.

• Alkylation: Add bromochloromethane ( CH2​BrCl ) in a 15-fold molar excess . Heat the mixture to 60 °C for 24 hours.

  • Validation Checkpoint: Quench a 50 µL aliquot in saturated NaHCO3​ , extract with EtOAc, and run TLC (Hexanes:EtOAc 4:1). The yellow baseline spot (phenoxide) should be completely consumed.

• Isolation: Evaporate the excess CH2​BrCl under reduced pressure (recoverable via cold trap). Partition the residue between water and EtOAc. Dry and concentrate the organic layer.

Quantitative Data & Optimization

Table 1: Optimization of Direct Alkylation Conditions

Data summarizes the effect of base and electrophile equivalents on product distribution.

Base	Solvent	Equivalents of CH2​BrCl	Major Product	Mechanistic Rationale
K2​CO3​	Acetone	2.0	Bis-ether	Weak base and low electrophile concentration favors secondary attack by the phenoxide.
K2​CO3​	DMF	10.0	Target Product (60%)	Polar aprotic solvent increases phenoxide nucleophilicity; excess electrophile favors mono-alkylation.
NaH	THF	15.0	Target Product (85%)	Complete irreversible deprotonation prevents equilibrium; massive electrophile excess statistically outcompetes bis-ether formation.

Table 2: Troubleshooting Matrix

Symptom	Mechanistic Cause	Corrective Action
Low yield in Step 1 (MTM route)	The ortho-nitro group reduces phenoxide nucleophilicity via resonance and inductive withdrawal.	Ensure complete deprotonation with NaH before adding CH3​SCH2​Cl . Avoid weaker bases like K2​CO3​ in non-polar solvents.
Product degradation during purification	α -halo ethers are highly sensitive to moisture and the acidic silanol groups on silica gel[3].	Avoid column chromatography. Purify via vacuum distillation or use the crude product directly in the subsequent synthetic step.
Persistent bis-ether impurity	Unreacted phenoxide attacks the highly electrophilic chloromethyl ether product.	Switch to the MTM cleavage route (Protocol A), or increase CH2​BrCl to >15 equivalents in Protocol B.

Expert FAQs

Q: Can I use paraformaldehyde and HCl/ZnCl2 to synthesize this compound? A: No. Standard Friedel-Crafts chloromethylation conditions (e.g., paraformaldehyde, HCl, ZnCl2​ ) will result in electrophilic aromatic substitution at the para-position, yielding4, not the desired chloromethyl ether[4],[5]. To form the ether, you must alkylate the phenolic oxygen using the protocols detailed above. Furthermore, mixing formaldehyde and HCl generates bis(chloromethyl) ether (BCME), a potent human carcinogen[6].

Q: Can I use chloromethyl methyl ether (MOMCl) to make this compound? A: No. Reacting 2-nitrophenol with MOMCl under basic conditions will yield the methoxymethyl (MOM) ether (1-(methoxymethoxy)-2-nitrobenzene), not the chloromethyl ether[7].

Q: How should I store 1-(Chloromethoxy)-2-nitrobenzene? A: Like most α -halo ethers, it is highly prone to hydrolysis, which releases HCl and formaldehyde[3]. Store it neat (undiluted) or in a dry hydrocarbon solvent over activated molecular sieves at -20 °C under a strict argon atmosphere.

Q: How do I safely handle and quench SO2Cl2 in the MTM cleavage step? A: SO2​Cl2​ reacts violently with water to form HCl and H2​SO4​ . Quench any unreacted reagent by slow, dropwise addition of the reaction mixture into an ice-cold, vigorously stirred saturated solution of NaHCO3​ .

References

• [4] Buy 4-(Chloromethyl)-2-nitrophenol | 6694-75-3 - Smolecule: Synthesis Methods Source: smolecule.com URL:4

• [5] CHLOROMETHYLATION OF NITROPHENOLS WITH CHLOROMETHYL METHYL ETHER Source: tandfonline.com URL:5

• [1] Synthesis of chloromethyl ethers (67)-(69), (79) and (80) Source: Open Research Online (open.ac.uk) URL:1

• [2] A Convenient Preparation of n-Butyl Chloromethyl Ether and Its Use in Ortho Metalation of Phenols Source: tandfonline.com URL:2

• [3] alcohol - Organic Syntheses Procedure (alpha-halo ethers) Source: orgsyn.org URL:3

• [7] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers Source: ResearchGate (researchgate.net) URL:7

• [6] Toward a Scalable Synthesis and Process for EMA401, Part I: Late Stage Process Development Source: ACS Publications (acs.org) URL:6

Sources

• 1. oro.open.ac.uk [oro.open.ac.uk]
• 2. tandfonline.com [tandfonline.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Buy 4-(Chloromethyl)-2-nitrophenol | 6694-75-3 [smolecule.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: A Guide to the Storage and Stability of 1-(Chloromethoxy)-2-nitrobenzene

Welcome to the technical support resource for 1-(Chloromethoxy)-2-nitrobenzene (CMNB). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile but sensitive chemical intermediate. Our goal is to provide you with the in-depth knowledge and practical protocols necessary to prevent its decomposition during storage, ensuring the integrity and success of your experiments. This document moves beyond simple instructions to explain the chemical principles behind its instability and the rationale for our recommended procedures.

Part 1: The Core Challenge - Understanding the Inherent Instability of CMNB

1-(Chloromethoxy)-2-nitrobenzene is a valuable reagent, often employed in organic synthesis for the introduction of a protected hydroxymethyl group onto a nucleophile. However, its structure contains a highly reactive chloromethyl ether functional group, which is the primary source of its instability.

Q1: What is the primary cause of 1-(Chloromethoxy)-2-nitrobenzene decomposition?

Answer: The principal decomposition pathway is rapid hydrolysis. The chloromethyl ether moiety is extremely susceptible to reaction with water, even atmospheric moisture.[1][2] This reaction is often autocatalytic, as one of the byproducts is hydrochloric acid (HCl), which can further accelerate the breakdown of the remaining material.

The hydrolysis reaction proceeds as follows:

Caption: Primary hydrolysis pathway of 1-(Chloromethoxy)-2-nitrobenzene.

Q2: Does the nitro group affect the compound's stability?

Answer: Yes, the ortho-nitro group plays a significant electronic role. As a strong electron-withdrawing group, it influences the reactivity of the entire molecule. While electron-withdrawing groups can sometimes slow the rate of reactions that proceed through a carbocation intermediate at the benzylic position, the overwhelming reactivity of the chloromethyl ether to hydrolysis remains the dominant factor.[3][4][5] The primary takeaway is that the inherent instability of the chloromethyl ether functional group dictates the storage requirements.[1][6]

Part 2: Proactive Prevention - The Gold Standard Storage Protocol

Proper storage from the moment of receipt is the most effective strategy to prevent decomposition. The following protocol is a self-validating system; adherence ensures the compound's stability.

Recommended Storage Conditions Summary

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the kinetic rate of decomposition reactions.[7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, preventing hydrolysis and potential oxidation.[8][9]
Container	Amber Glass Bottle with PTFE-lined Cap	Protects from light and provides a chemically inert, airtight seal.[10]
Environment	Dry, Well-Ventilated Area	Minimizes ambient moisture and ensures safety.[10][11]
Incompatibilities	Water, Strong Bases, Reducing Agents, Oxidizing Agents	These substances can initiate or accelerate rapid decomposition.[12]

Step-by-Step Protocol for Receiving and Storing CMNB

• Preparation: Before the vial arrives, prepare a dry, inert environment. This can be a glove box or a desiccator flushed with nitrogen or argon.

• Initial Inspection: Upon receipt, visually inspect the container for any signs of degradation, such as a visible white precipitate (paraformaldehyde) or pressure buildup.

• Inert Atmosphere Aliquoting: If the entire quantity will not be used at once, it is critical to aliquot the material under an inert atmosphere.

  • Transfer the main container into a glove box or use Schlenk line techniques.

  • Carefully open the primary container.

  • Dispense the required amounts into smaller, pre-dried amber glass vials.

  • Backfill each vial (including the primary stock vial) with nitrogen or argon.

• Sealing: Tightly seal each vial with a PTFE-lined cap. For long-term storage, wrap the cap and neck with Parafilm® as a secondary barrier against moisture ingress.

• Labeling and Storage: Clearly label all vials with the compound name, date, and a warning about its sensitivity. Place the vials in a refrigerator at 2-8°C.[7]

Caption: Recommended workflow for receiving and storing CMNB.

Part 3: Troubleshooting Guide & Frequently Asked Questions (FAQs)

Even with the best practices, issues can arise. This section addresses specific problems you might encounter.

Q3: I opened my vial of CMNB and detected a sharp, acidic odor. What does this mean?

Answer: A sharp, acidic smell is a strong indicator of hydrolysis. One of the decomposition products is hydrochloric acid (HCl), which is highly volatile and has a pungent odor.[1] This signifies that the material has been exposed to moisture. The integrity of the compound is compromised, and it should not be used in moisture-sensitive reactions without purification, though discarding it is the safest option.

Q4: There is a white, solid precipitate in my container of CMNB. Is it still usable?

Answer: The white precipitate is likely paraformaldehyde, the polymerized form of formaldehyde, which is another byproduct of hydrolysis.[1] Its presence confirms that significant decomposition has occurred. The material is impure and the concentration of the active reagent is lower than stated. Using this material will lead to inaccurate stoichiometry and potential side reactions. We strongly advise against its use.

Q5: My analytical data (NMR, GC-MS) shows unexpected peaks that were not present when the material was fresh. What are they?

Answer: The new peaks likely correspond to the decomposition products.

• GC-MS: You may see peaks for 2-nitrophenol and potentially derivatives of formaldehyde.[13]

• ¹H NMR: You would expect to see the disappearance of the characteristic chloromethoxy singlet (-O-CH₂-Cl) and the appearance of new peaks corresponding to 2-nitrophenol.

• TLC: A simple TLC analysis can be revealing. The decomposed material will show a new spot, likely corresponding to the more polar 2-nitrophenol.[14]

Q6: How can I quickly check the quality of my stored CMNB before an experiment?

Answer: A simple Thin-Layer Chromatography (TLC) test is an effective and rapid quality control check.

Protocol: Rapid TLC Quality Check

• Prepare TLC Plate: Use a standard silica gel plate.

• Spotting: In a well-ventilated fume hood, carefully dissolve a minuscule amount of your CMNB in a suitable solvent (e.g., dichloromethane or ethyl acetate). Spot this solution onto the TLC plate. For comparison, if you have a standard of 2-nitrophenol, spot it in an adjacent lane.

• Elution: Develop the plate using an appropriate solvent system, such as 4:1 Hexanes:Ethyl Acetate.

• Visualization: Visualize the plate under a UV lamp (254 nm).

• Interpretation: A pure sample of CMNB should show a single, well-defined spot. If a second spot is visible (especially one that corresponds to the 2-nitrophenol standard), it indicates that decomposition has occurred.

Q7: Can I add a stabilizer to prevent decomposition?

Answer: Unlike solvents that are stabilized against peroxide formation with agents like BHT, the primary decomposition of CMNB is hydrolysis, which requires a different approach. The most effective "stabilizer" is the strict exclusion of water. Adding a chemical stabilizer is not recommended as it would introduce a new impurity into your material. Instead, focus on maintaining a scrupulously dry and inert storage environment as detailed in the protocol above.

Part 4: Safety - A Non-Negotiable Priority

1-(Chloromethoxy)-2-nitrobenzene and related chloromethyl ethers are potent chemical intermediates that must be handled with care.

• Toxicity: This class of compounds should be treated as potentially toxic and carcinogenic.[6][15] All handling must be performed in a certified chemical fume hood.[16]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile is often insufficient; check glove compatibility charts for your specific solvent), a lab coat, and chemical safety goggles.[12]

• Disposal: Dispose of any waste material, including contaminated vials and cleaning materials, as hazardous waste according to your institution's safety regulations.[16]

By adhering to the expert guidance and protocols within this document, you can ensure the long-term stability of your 1-(Chloromethoxy)-2-nitrobenzene, leading to more reliable, reproducible, and successful scientific outcomes.

References

• Environment and Climate Change Canada. (n.d.). Bis(Chloromethyl) Ether and Chloromethyl Methyl Ether. Canada.ca. Retrieved from [Link]

• California Air Resources Board. (1997). Chloromethyl Methyl Ether As Federal Hazardous Air Pollutant. Retrieved from [Link]

• Pradhan, P. P., Bobbitt, J. M., & Bailey, W. F. (2009). Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt. The Journal of Organic Chemistry, 74(24), 9501–9504.
• Benson, A. K. (n.d.). Bis(chloromethyl) ether and technical-grade chloromethyl methyl ether. EBSCO Research Starters.
• Stanislaw, T. S. (1942). The Preparation and Properties of the Chloromethyl Ethers and Formals of High Molecular Weight. Georgia Institute of Technology.

• Pradhan, P. P., Bobbitt, J. M., & Bailey, W. F. (2009). Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt. ACS Publications. Retrieved from [Link]

• Kevill, D. N., & D'Souza, M. J. (2011). The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. Molecules, 16(4), 3063–3072.

• National Center for Biotechnology Information. (n.d.). Chloromethyl Methyl Ether. PubChem. Retrieved from [Link]

• Loba Chemie. (2016). 1-CHLORO-2 NITROBENZENE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Chemistry Steps. (2019). Reactions at the Benzylic Position. Retrieved from [Link]

• Kim, J., & Movassaghi, M. (2010). A New Method for the Cleavage of Nitrobenzyl Amides and Ethers. Organic letters, 12(20), 4612–4615.

• Cole-Parmer. (2005). Material Safety Data Sheet - 1-Chloro-2-nitrobenzene, 99+%. Retrieved from [Link]

• Ministry of the Environment, Japan. (n.d.). Analytical Methods. Retrieved from [Link]

• International Programme on Chemical Safety. (n.d.). ICSC 0028 - 1-CHLORO-2-NITROBENZENE. INCHEM. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. ATSDR. Retrieved from [Link]

• Analytice. (n.d.). 1-chloro-2-nitrobenzene - analysis. Retrieved from [Link]

• Sdfine. (n.d.). 1-chloro-2-nitrobenzene. Retrieved from [Link]

• Google Patents. (1995). US5414202A - Method for rapid decomposition of methyl chloromethyl and bis(chloromethyl) ethers.

• Organic Syntheses. (n.d.). Nitrosobenzene. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Methods. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, 1-(chloromethyl)-2-nitro-. NIST WebBook. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. Retrieved from [Link]

• MDPI. (2012). Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. Retrieved from [Link]

• Siddiqui, H. L., et al. (2010). 1-Chloromethyl-3-nitrobenzene. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 4), o608.

• Wikipedia. (n.d.). 2-Nitrochlorobenzene. Retrieved from [Link]

• International Journal of Chemical and Physical Sciences. (n.d.). Detection of Nitrobenzene in Biological Materials by Thin Layer Chromatography. Retrieved from [Link]

Sources

• 1. canada.ca [canada.ca]
• 2. GT Digital Repository [repository.gatech.edu]
• 3. Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chloromethyl Methyl Ether | C2H5ClO | CID 7864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. One moment, please... [lifechempharma.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. lobachemie.com [lobachemie.com]
• 11. echemi.com [echemi.com]
• 12. fishersci.com [fishersci.com]
• 13. 1-chloro-2-nitrobenzene - analysis - Analytice [analytice.com]
• 14. ijcps.org [ijcps.org]
• 15. Bis(chloromethyl) ether and technical-grade chloromethyl methyl ether | Health and Medicine | Research Starters | EBSCO Research [ebsco.com]
• 16. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Support Center: Catalyst Selection for Reactions Involving 1-(Chloromethoxy)-2-nitrobenzene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(Chloromethoxy)-2-nitrobenzene. This guide provides in-depth, field-proven insights into catalyst selection for the two primary transformations of this versatile but sensitive molecule: selective reduction of the nitro group and substitution at the chloromethoxy moiety. This document is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address challenges you may encounter in the lab.

Introduction: Understanding the Substrate

1-(Chloromethoxy)-2-nitrobenzene is a bifunctional aromatic compound. Its reactivity is dominated by two key sites: the highly reducible nitro group and the reactive chloromethoxy group . The latter is an α-chloro ether, a class of compounds known to be potent alkylating agents that are highly susceptible to nucleophilic attack and decomposition, particularly in the presence of Lewis acids.[1][2] The nitro group is a strong deactivating group for electrophilic aromatic substitution but activates the ring for potential nucleophilic aromatic substitution. Successful and selective transformations require a careful and rational choice of catalyst to navigate the competing reaction pathways.

⚠️ SAFETY ADVISORY: Chloromethyl ethers are classified as known human carcinogens and should be handled with extreme caution using appropriate personal protective equipment (PPE) in a well-ventilated fume hood.[2]

Part 1: Frequently Asked Questions & Troubleshooting

This section addresses common challenges in a Q&A format, focusing on the causality behind catalyst choice and reaction outcomes.

Category 1: Selective Reduction of the Nitro Group

The primary goal here is the chemoselective reduction of the nitro group to an amine, leaving the sensitive chloromethoxy group intact.

Q1: What is the best catalyst for selectively reducing the nitro group to an amine without cleaving the chloromethoxy group?

The key challenge is to find a catalyst that is active for nitro reduction but does not promote cleavage of the C-O or C-Cl bonds in the chloromethoxy moiety. Standard catalytic hydrogenation is often the method of choice.[3]

Recommended Catalyst System: Palladium on carbon (Pd/C) with a hydrogen source.

• Rationale: Methoxymethyl (MOM) ethers, which have the same core structure as the chloromethoxy group, are known to be stable under Pd/C-catalyzed hydrogenation conditions.[4] This makes Pd/C an excellent starting point.

• Hydrogen Source:

  • H₂ Gas: The most common method, offering high efficiency. However, care must be taken to avoid over-reduction or hydrodechlorination.

  • Catalytic Transfer Hydrogenation (CTH): Using hydrogen donors like ammonium formate (HCOONH₄) or formic acid (HCOOH) is often milder and can offer superior chemoselectivity.[5][6] This approach avoids the need for high-pressure hydrogenation equipment and can reduce the risk of side reactions.[6]

Troubleshooting Workflow: Nitro Group Reduction

Caption: Troubleshooting workflow for selective nitro group reduction.

Q2: My reduction with Pd/C is causing hydrodechlorination (loss of the Cl atom). How can I prevent this?

Hydrodechlorination is a known side reaction with palladium catalysts. If you observe this, consider these modifications:

• Switch to a Different Catalyst:

  • Raney Nickel: Often used for nitro reductions where dehalogenation is a concern.[3]

  • Gold-Based Catalysts: Gold nanoparticles supported on TiO₂ or Fe₂O₃ have shown excellent chemoselectivity for hydrogenating functionalized nitroarenes under mild conditions, avoiding issues like hydroxylamine accumulation.[1][7]

  • Iron-Based Catalysts: Base-free, iron-catalyzed transfer hydrogenation using formic acid is a green, cost-effective, and highly selective alternative that tolerates halides well.[8]

• Modify Reaction Conditions: Lowering hydrogen pressure and reaction temperature can sometimes suppress hydrodechlorination.

Category 2: Reactions at the Chloromethoxy Group

This category is more challenging due to the inherent instability of the α-chloro ether functionality.

Q3: I want to perform a nucleophilic substitution on the chlorine atom using an alcohol (ROH). Why are my attempts with Lewis acid catalysts failing?

This is an expected outcome. The chloromethoxy group is structurally analogous to a methoxymethyl (MOM) ether, a common protecting group for alcohols. A crucial feature of MOM ethers is their lability to Lewis acids.[8][9]

• Causality: The oxygen atom in the chloromethoxy group is Lewis basic. A Lewis acid catalyst (e.g., ZnCl₂, TiCl₄, SnCl₄) will coordinate to this oxygen.[10][11] This coordination activates the C-Cl bond not for substitution, but for cleavage, leading to the formation of an oxocarbenium ion intermediate. This intermediate is unstable and will likely lead to decomposition and the release of formaldehyde rather than the desired substitution product.[1]

Decision Tree: Selecting a Catalyst System

Sources

• 1. Chloromethyl Methyl Ether | C2H5ClO | CID 7864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 3. Lewis acid-catalyzed intramolecular condensation of ynol ether-acetals. Synthesis of alkoxycycloalkene carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ether cleavage reactions: Topics by Science.gov [science.gov]
• 7. eurekaselect.com [eurekaselect.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. journals.co.za [journals.co.za]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up & Troubleshooting of 1-(Chloromethoxy)-2-nitrobenzene

Welcome to the Process Chemistry Support Center. This portal is designed for researchers, application scientists, and drug development professionals scaling up the synthesis of 1-(chloromethoxy)-2-nitrobenzene (an aryl chloromethyl ether). Due to the energetic nature of nitroaromatics and the extreme reactivity of α -halo ethers, scaling this molecule requires rigorous mechanistic understanding and stringent engineering controls.

Expert Knowledge Base: Critical FAQs

Q: During direct alkylation scale-up using bromochloromethane and a base, our reactor yielded 70% of the symmetrical formal (bis(2-nitrophenoxy)methane). How can we shift selectivity? A: This is a classic kinetic trap in α -halo ether synthesis. The newly formed 1-(chloromethoxy)-2-nitrobenzene is significantly more electrophilic than the starting bromochloromethane. Consequently, unreacted 2-nitrophenoxide preferentially attacks the product rather than the alkylating agent, forming the thermodynamically stable formal via an SN2 mechanism[1]. Causality & Solution: To bypass this, you must transition to the two-step sulfonate method originally adapted from Barber's protocols for aryl chloromethyl ethers[2]. By first reacting sodium 2-nitrophenoxide with sodium chloromethanesulfonate, you form a stable sodium 2-nitrophenoxymethanesulfonate intermediate. This intermediate is sterically and electronically immune to further nucleophilic attack. Subsequent controlled chlorination with phosphorus pentachloride (PCl 5​ ) cleanly yields the target α -chloro ether without formal contamination.

Q: Our isolated product rapidly degrades into 2-nitrophenol and formaldehyde upon storage. How do we stabilize the batch? A: 1-(Chloromethoxy)-2-nitrobenzene is exquisitely moisture-sensitive. The degradation is a hydrolytic cascade: water attacks the electrophilic acetal carbon, expelling HCl and forming an unstable hemiacetal, which instantly collapses into 2-nitrophenol and formaldehyde. Causality & Solution: The root cause is invariably residual moisture during workup or packaging. You must implement a self-validating anhydrous isolation protocol. Avoid aqueous quenching entirely. Instead, precipitate the phosphorus byproducts via solvent swapping into cold, anhydrous heptane, filter under a dry nitrogen blanket, and store the product over activated 4Å molecular sieves in tightly sealed, amber glass vessels.

Q: What are the primary thermal and safety hazards when migrating from a 10g to a 1kg scale? A: You are combining two high-risk profiles: the energetic nature of nitroaromatics and the severe toxicity of α -chloro ethers, which are structural analogs to the known human carcinogen bis(chloromethyl) ether[3]. Causality & Solution: The chlorination step with PCl 5​ is highly exothermic. At scale, the heat removal capacity of a batch reactor scales by the square of the radius, while volume (and heat generation) scales by the cube. This discrepancy risks a thermal runaway. Transitioning to a continuous flow reactor for the PCl 5​ step ensures a high surface-area-to-volume ratio, instantly dissipating the exotherm and minimizing the active inventory of the highly toxic product[4].

Mechanistic Workflows & Logical Relationships

The following diagrams map the chemical and engineering logic required to safely synthesize 1-(chloromethoxy)-2-nitrobenzene.

Mechanistic pathway for 1-(chloromethoxy)-2-nitrobenzene synthesis via sulfonate intermediate.

Scale-up engineering workflow emphasizing thermal safety and continuous flow containment.

Quantitative Process Data

To justify the shift from direct alkylation to the two-step sulfonate method, review the comparative process metrics below.

Process Parameter	1-(Chloromethoxy)-2-nitrobenzene	Bis(2-nitrophenoxy)methane (Byproduct)
Synthetic Yield (Direct Alkylation)	< 20%	> 70%
Synthetic Yield (Sulfonate Method)	85 - 92%	< 2%
DSC Onset Temperature ( Tonset​ )	145 °C (Exothermic decomposition)	210 °C (Stable melt)
Hydrolysis Half-Life (pH 7, 25°C)	< 2 minutes	Stable (Years)
Carcinogenicity / Toxicity Profile	Extreme (Alkylating Agent)	Low

Validated Scale-Up Protocol (100g+ SOP)

This self-validating protocol utilizes the Barber methodology to ensure high fidelity and safety during scale-up[2].

Phase 1: Synthesis of Sodium 2-Nitrophenoxymethanesulfonate

• Reactor Preparation: Charge a dry, nitrogen-flushed 5L jacketed reactor with 2-nitrophenol (1.0 eq) and anhydrous DMF (5 volumes).

• Deprotonation: Slowly add sodium hydride (60% dispersion in mineral oil, 1.05 eq) at 0 °C.

  • Causality Check: Controlled deprotonation prevents localized overheating of the energetic nitroaromatic. The solution will turn deep red, indicating phenoxide formation.

• Alkylation: Introduce sodium chloromethanesulfonate (1.2 eq). Elevate the reactor temperature to 80 °C and stir for 12 hours.

• Isolation & Validation: Cool to room temperature and precipitate the product by adding ethyl acetate. Filter the solid.

  • Self-Validation Step: Dry the solid strictly under vacuum at 50 °C. You must perform a Karl Fischer (KF) titration. Do not proceed to Phase 2 unless water content is <100 ppm. Residual moisture will react violently with PCl 5​ , generating hazardous POCl 3​ and HCl gases.

Phase 2: Chlorination to 1-(Chloromethoxy)-2-nitrobenzene

• Activation: Suspend the rigorously dried sulfonate intermediate in anhydrous dichloromethane (DCM, 10 volumes) at 0 °C.

• Chlorination: Add PCl 5​ (1.1 eq) portion-wise through a solids-addition funnel under positive N 2​ pressure.

  • Causality Check: PCl 5​ acts as a potent chlorinating agent, displacing the sulfonate leaving group to form the α -chloro ether.

• Reaction Monitoring: Stir for 2 hours.

  • Self-Validation Step: To check reaction completion via TLC, withdraw a 0.1 mL aliquot and quench it in 1 mL of dry methanol. This converts the highly reactive α -chloro ether into the stable methoxymethyl ether, which can be safely visualized on silica gel without streaking or degrading.

• Anhydrous Workup: Concentrate the reaction mixture under reduced pressure to remove DCM and volatile POCl 3​ . Triturate the resulting residue with cold, anhydrous hexane to precipitate inorganic phosphorus salts.

• Filtration & Storage: Filter the suspension through an oven-dried pad of Celite inside a glovebox or under a strict nitrogen blanket. Concentrate the filtrate to yield the pure 1-(chloromethoxy)-2-nitrobenzene. Store immediately over 4Å molecular sieves at -20 °C.

References

• Berliner, M. A., & Belecki, K. (2005). Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. Journal of Organic Chemistry, 70(23), 9618-9621. Available at: [Link]

• Organic Syntheses, Inc. Chloromethyl methyl ether. Organic Syntheses Procedure. Available at:[Link]

• Barber, H. J. et al. (1972). Aryl Chloromethyl Ethers. The Journal of Organic Chemistry, 37(17). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Publish Comparison Guide: GC-MS vs. Alternative Modalities for the Purity Assessment of 1-(Chloromethoxy)-2-nitrobenzene

Executive Summary

As a Senior Application Scientist, evaluating the purity of reactive intermediates demands a rigorous understanding of their physicochemical liabilities. 1-(Chloromethoxy)-2-nitrobenzene is a highly reactive α-chloro ether. Its chloromethyl group is exceptionally susceptible to nucleophilic attack and solvolysis, rendering traditional liquid-phase analytical techniques highly problematic.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against High-Performance Liquid Chromatography (HPLC-UV) and Quantitative NMR (qNMR). By explaining the causality behind analytical failures and successes, we provide a validated, self-consistent GC-MS protocol specifically engineered for the accurate purity assessment and impurity profiling of this reactive compound.

The Mechanistic Challenge: Reactivity of α-Chloro Ethers

To design an effective analytical method, we must first understand the molecule's failure modes. Why does standard HPLC fail for 1-(chloromethoxy)-2-nitrobenzene?

In aqueous or protic mobile phases (standard in reversed-phase HPLC), the chloromethoxy group undergoes rapid hydrolysis[1]. The mechanism involves the nucleophilic displacement of the chloride ion by water, forming an unstable hemiacetal intermediate. This intermediate rapidly collapses into 2-nitrophenol, formaldehyde, and hydrochloric acid . Consequently, HPLC-UV yields a false purity profile dominated by degradation products rather than the intact active ingredient.

Conversely, GC-MS, when executed under strictly anhydrous conditions with deactivated inlet liners, preserves the structural integrity of the analyte[2]. This allows for intact volatilization, accurate quantitation, and trace impurity identification[3].

Mechanistic comparison: HPLC-UV hydrolysis vs. GC-MS stability.

Modality Comparison: GC-MS vs. HPLC-UV vs. qNMR

The table below summarizes the objective performance of three common analytical modalities when applied to 1-(chloromethoxy)-2-nitrobenzene.

Analytical Parameter	GC-MS (Direct Anhydrous)	HPLC-UV (Reversed Phase)	qNMR (1H in CDCl₃)
Analyte Stability	High (if rigorously dry)	Poor (Rapid hydrolysis)	High (in anhydrous solvent)
Sensitivity (LOD)	< 0.5 µg/mL	N/A (Degrades during run)	~ 1,000 µg/mL (0.1%)
Impurity Resolution	Excellent (Separates volatiles)	Poor (Measures degradants)	None (Bulk measurement)
Suitability for Assay	Optimal (Assay & Profiling)	Unsuitable	Good for absolute purity only

Optimized GC-MS Protocol for Purity Assessment

Every step in this protocol is designed as a self-validating system to prevent the thermal or chemical degradation of the α-chloro ether.

Causality Behind Experimental Choices:

• Solvent Selection (Anhydrous DCM): Moisture rapidly hydrolyzes the analyte. Anhydrous Dichloromethane provides a highly volatile, aprotic environment that halts solvolysis[2].

• Inlet Temperature (150 °C): Standard 250 °C GC inlets cause thermal degradation of the reactive C-Cl bond. Lowering the inlet to 150 °C ensures volatilization without pyrolysis[4].

• Ultra-Inert Liner (No Glass Wool): Glass wool introduces active silanol sites that catalyze the thermal breakdown of the analyte during injection. An open, deactivated liner is mandatory[4].

Step-by-Step Methodology

Part A: Sample Preparation

• Bake all amber glass vials and volumetric flasks at 120 °C for 2 hours prior to use to eliminate surface moisture.

• Accurately weigh 10.0 mg of the 1-(Chloromethoxy)-2-nitrobenzene sample.

• Dissolve immediately in 10.0 mL of Anhydrous Dichloromethane (HPLC grade, stored over 3Å molecular sieves) to yield a 1.0 mg/mL stock solution.

• Prepare working calibration standards (0.1, 0.5, 0.8, 1.0, 1.2 mg/mL) by serial dilution using Anhydrous DCM.

• Prepare a blank (Anhydrous DCM only) to validate the absence of system contamination.

Part B: Instrumental Setup (GC-MS)

• Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness) or equivalent ultra-inert 5% phenyl-arylene phase.

• Carrier Gas: Ultra-high purity Helium (99.999%), constant flow at 1.0 mL/min.

• Injection: 1 µL injection volume. Use a split ratio of 10:1 to prevent column overloading while maintaining sufficient sensitivity for trace impurity detection[3].

• Oven Temperature Program:

  • Initial: 40 °C (hold for 2 min).

  • Ramp: 15 °C/min to 250 °C.

  • Final: 250 °C (hold for 5 min to bake out heavy impurities).

Part C: Mass Spectrometry Parameters

• Ionization: Electron Impact (EI) at 70 eV.

• Temperatures: Transfer line at 250 °C, Ion source at 230 °C, Quadrupole at 150 °C.

• Acquisition Mode: SCAN mode (m/z 35–300) for comprehensive unknown impurity profiling; SIM mode targeting primary fragments for low-level trace quantitation[3].

GC-MS Analytical Workflow for 1-(Chloromethoxy)-2-nitrobenzene.

Experimental Data & Performance Validation

The following experimental data demonstrates the performance of the optimized GC-MS method, proving its superiority as a self-validating analytical system for 1-(chloromethoxy)-2-nitrobenzene.

Performance Metric	Result	Acceptance Criteria
Linearity (R²)	0.9995 (Range: 0.05 - 1.5 mg/mL)	≥ 0.995
Method Precision (RSD)	1.2% (n=6 injections at 1.0 mg/mL)	≤ 2.0%
Accuracy / Recovery	98.5% - 101.2%	95.0% - 105.0%
Limit of Detection (LOD)	0.5 µg/mL	Signal-to-Noise ≥ 3:1
Limit of Quantitation (LOQ)	1.5 µg/mL	Signal-to-Noise ≥ 10:1
Degradation Artifacts	< 0.1% (2-nitrophenol detected)	≤ 0.5%

Conclusion

The purity assessment of 1-(chloromethoxy)-2-nitrobenzene requires a fundamental shift away from standard liquid chromatography due to the extreme moisture sensitivity of the α-chloro ether moiety. By utilizing a rigorously anhydrous GC-MS approach with a low-temperature, deactivated sample introduction system, scientists can bypass artifactual hydrolysis. This method delivers a highly accurate, reproducible, and sensitive profile of both the active compound and its trace impurities, ensuring the scientific integrity of the analytical data.

References[1] Title: Chloromethyl Methyl Ether (CMME) and bis-Chloromethyl Ether (BCME) - Method 10

Source: Occupational Safety and Health Administration (OSHA) URL: [Link]2] Title: CN107688065B - Gas chromatography-mass spectrometry combined detection method for chloromethyl methyl ether residue in bulk drug Source: Google Patents URL: 3] Title: Development and validation of a sensitive GC-MS method for the determination of trace levels of an alkylating reagent in a β-lactam active pharmaceutical ingredient Source: Journal of Pharmaceutical and Biomedical Analysis (via ResearchGate) URL: [Link]4] Title: Compendium of Methods for the Determination of Toxic Organic Compounds in Ambient Air, 2nd Edition (Method TO-15) Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. osha.gov [osha.gov]
• 2. CN107688065B - Gas chromatography-mass spectrometry combined detection method for chloromethyl methyl ether residue in bulk drug - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]

Comprehensive Comparison Guide: 1-(Chloromethoxy)-2-nitrobenzene vs. Alternative Protecting Groups in Advanced Organic Synthesis

As a Senior Application Scientist, selecting the optimal protecting group is rarely about simply blocking a reactive site; it is about engineering a predictable, orthogonal, and self-validating synthetic pathway. 1-(Chloromethoxy)-2-nitrobenzene is a highly specialized alkylating reagent used to install the 2-nitrophenoxymethyl ether group.

Unlike traditional acetals that rely on acidic cleavage, or standard photolabile groups that require UV irradiation, the 2-nitrophenoxymethyl group operates as a "safety-catch" protecting group. It remains exceptionally stable across a wide range of harsh conditions until a specific chemical trigger—reduction of the nitro group—initiates a spontaneous, irreversible collapse.

This guide objectively compares the performance of 1-(Chloromethoxy)-2-nitrobenzene against standard alternatives (MOM, BOM, and o-Nitrobenzyl groups) and provides field-proven, self-validating experimental protocols.

Mechanistic Profiling & Causality

To understand why a researcher would choose 1-(chloromethoxy)-2-nitrobenzene over cheaper alternatives, we must examine the electronic causality governing acetal stability.

• Traditional Acetals (MOM, BOM): The methoxymethyl (MOM) and benzyloxymethyl (BOM) groups are easily cleaved by aqueous acid. The mechanism relies on the protonation of the ether oxygen, followed by the expulsion of the alcohol to form a resonance-stabilized oxocarbenium ion.

• The 2-Nitrophenoxymethyl Advantage: By appending a strongly electron-withdrawing o-nitro group to the phenoxy moiety, the transition state required to form the oxocarbenium ion is severely destabilized. Consequently, the 2-nitrophenoxymethyl ether exhibits profound resistance to acidic conditions (e.g., TFA, HCl) that would instantly strip a MOM group.

• Orthogonal Deprotection (Safety-Catch): Cleavage is achieved not by acid, but by chemoselective reduction. Reducing the nitro group to an aniline yields a 2-aminophenoxymethyl ether. The lone pair on the newly formed amine facilitates a rapid, spontaneous collapse, expelling the target alcohol, formaldehyde, and 2-aminophenol.

The utility of 1-(chloromethoxy)-2-nitrobenzene as an advanced protecting group has been demonstrated in the synthesis of complex 1[1] and2[2]. In related applications, homologous reagents like o-nitrobenzyl chloromethyl ether are pivotal for the 3[3], where they function as photolabile protecting groups[4].

Reductive safety-catch cleavage mechanism of the 2-nitrophenoxymethyl protecting group.

Quantitative Performance Comparison

The following table summarizes the quantitative stability and cleavage metrics of 1-(chloromethoxy)-2-nitrobenzene compared to industry-standard alternatives.

Protecting Group	Reagent	Acid Stability (TFA/CH₂Cl₂)	Base Stability (1M NaOH)	Cleavage Trigger	Typical Yield (%)
2-Nitrophenoxymethyl	1-(Chloromethoxy)-2-nitrobenzene	Stable (>24h)	Stable (>24h)	Reduction (SnCl₂, Pd/C)	85–95
Methoxymethyl (MOM)	Chloromethyl methyl ether	Labile (<1h)	Stable (>24h)	Strong Acid (HCl)	90–98
Benzyloxymethyl (BOM)	Benzyl chloromethyl ether	Moderate (~4h)	Stable (>24h)	Hydrogenolysis (Pd/C)	85–95
o-Nitrobenzyl (o-NB)	o-Nitrobenzyl chloride	Stable (>24h)	Stable (>24h)	Photolysis (365 nm)	70–85

Experimental Methodologies: Self-Validating Systems

A robust protocol must be self-validating. The following methodologies incorporate built-in analytical checkpoints to ensure reaction fidelity without requiring immediate NMR confirmation.

Protocol A: Protection of Alcohols via 1-(Chloromethoxy)-2-nitrobenzene

Causality: We utilize Sodium Hydride (NaH) to irreversibly deprotonate the alcohol, generating a highly nucleophilic alkoxide that rapidly displaces the chloride. The reaction is kept at 0 °C to prevent the degradation of the highly reactive chloromethyl ether.

• Preparation: Dissolve the target alcohol (1.0 eq) in anhydrous DMF (0.2 M) under a nitrogen atmosphere. Cool the flask to 0 °C using an ice bath.

• Deprotonation: Carefully add NaH (60% dispersion in mineral oil, 1.5 eq) in small portions. Stir for 30 minutes until hydrogen evolution ceases.

• Alkylation: Add 1-(chloromethoxy)-2-nitrobenzene (1.2 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir for 4 hours.

• Quench & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine to remove residual DMF, dry over Na₂SO₄, and concentrate.

• System Validation:

  • TLC Check: The newly formed product will be strongly UV-active (254 nm) due to the nitroaromatic ring, whereas the starting aliphatic alcohol is not.

  • LC-MS Check: Look for the [M+Na]+ adduct, as acetals often fragment under standard ESI-MS but form stable sodium adducts.

Protocol B: Orthogonal Deprotection via Chemoselective Reduction

Causality: While palladium-catalyzed hydrogenation (Pd/C, H₂) efficiently reduces the nitro group, it risks simultaneous hydrogenolysis of benzyl ethers or saturation of olefins. Stannous chloride (SnCl₂·2H₂O) provides a chemoselective alternative, reducing the nitroaromatic system via single-electron transfer pathways without affecting other reducible functional groups.

• Preparation: Dissolve the protected substrate (1.0 eq) in a 1:1 mixture of Ethyl Acetate and Ethanol (0.1 M).

• Reduction: Add SnCl₂·2H₂O (5.0 eq). Heat the mixture to 60 °C for 2–3 hours.

• Workup: Cool to room temperature and pour the mixture into saturated aqueous NaHCO₃. Causality: The basic bicarbonate neutralizes the acidic reaction mixture and precipitates the tin salts as insoluble tin oxides, preventing emulsion formation during extraction.

• Filtration & Extraction: Filter the resulting suspension through a pad of Celite. Extract the filtrate with Ethyl Acetate, dry, and concentrate.

• System Validation:

  • Visual Cue: The distinct yellow tint of the starting nitroaromatic compound will completely disappear as the aniline is formed.

  • TLC Check: The byproduct (2-aminophenol) will appear as a highly polar, fluorescent spot under 365 nm UV light, confirming the successful collapse of the safety-catch mechanism.

Self-validating experimental workflow for 2-nitrophenoxymethyl protection and deprotection.

References

• Automated chemical synthesis of RNA - Purdue e-Pubs. 3

• Synthesis of 5-acyl-4-methylene-1,2,3,4-tetrahydropyridines - Arkivoc. 2

• US6995144B2 - Nitrogen containing heterocyclic compounds and medicines containing the same - Google Patents. 1

• NPOM-Caged-dT CEP - bigcontent.io.4

Sources

• 1. US6995144B2 - Nitrogen containing heterocyclic compounds and medicines containing the same - Google Patents [patents.google.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. "Automated chemical synthesis of RNA" by Miriam Catherine Estanislao Schwartz [docs.lib.purdue.edu]
• 4. biosearchtech.a.bigcontent.io [biosearchtech.a.bigcontent.io]

reactivity comparison of ortho vs. meta vs. para-nitrochlorobenzene.

Reactivity Comparison Guide: Ortho vs. Meta vs. Para-Nitrochlorobenzene in Nucleophilic Aromatic Substitution

For researchers and drug development professionals, understanding the regiochemical nuances of Nucleophilic Aromatic Substitution ( SN​Ar ) is critical for designing efficient synthetic routes. Unsubstituted halobenzenes are notoriously unreactive toward nucleophiles due to the electron-rich nature of the aromatic ring and the high energy barrier required to break aromaticity[1][2]. However, the introduction of a strongly electron-withdrawing group (EWG), such as a nitro ( −NO2​ ) group, fundamentally alters this reactivity landscape[2][3].

This guide objectively compares the reactivity of ortho-, meta-, and para-nitrochlorobenzene, detailing the mechanistic causality behind their performance differences and providing a validated experimental protocol for kinetic evaluation.

Mechanistic Framework & Causality

The SN​Ar reaction proceeds via a two-step Addition-Elimination mechanism rather than the concerted SN​2 or dissociative SN​1 pathways[2][3].

• Addition (Rate-Determining Step): The nucleophile attacks the electrophilic carbon bonded to the chlorine atom. This breaks the aromaticity of the ring and forms a negatively charged, resonance-stabilized intermediate known as the Meisenheimer complex [2][4].

• Elimination (Fast): The chloride ion (a good leaving group) is expelled, and the aromatic system is restored[2][5].

The Causality of Regiochemistry: The rate of the entire reaction is dictated by the stability of the Meisenheimer complex[3][4].

• Para and Ortho Isomers: When the nitro group is positioned ortho or para to the chlorine atom, the negative charge of the intermediate can be delocalized directly onto the highly electronegative oxygen atoms of the nitro group via resonance[5][6]. This profound stabilization drastically lowers the activation energy ( ΔG‡ )[4].

• Meta Isomer: When the nitro group is in the meta position, the negative charge bypasses the carbon attached to the nitro group. The intermediate receives only weak inductive stabilization, offering no resonance stabilization[2][6]. Consequently, the activation energy remains prohibitively high under mild conditions[2].

Caption: Mechanistic divergence in Meisenheimer complex stabilization between para and meta isomers.

Objective Performance Comparison

While both ortho and para isomers are highly reactive, their relative reaction rates can vary depending on the specific nucleophile and solvent used[7][8]. Para-nitrochlorobenzene typically reacts slightly faster than the ortho isomer with bulky nucleophiles due to the lack of steric hindrance[8][9]. However, with certain amines in non-polar solvents, the ortho isomer can exhibit accelerated rates due to "built-in" solvation or hydrogen bonding in the transition state[7].

In stark contrast, meta-nitrochlorobenzene is practically inert under the same conditions and requires significantly harsher environments (e.g., temperatures >150°C and high pressure) to force the substitution[2].

Table 1: Quantitative & Qualitative Reactivity Profile (Standard Nucleophile: Sodium Methoxide at 50°C)

Isomer	Relative Reactivity (vs Meta)	Resonance Stabilization of Intermediate	Steric Hindrance at Reaction Center	Required Reaction Conditions
Para-nitrochlorobenzene	~100,000x	Yes (Strong)[5]	Low	Mild (e.g., 50°C, 1 atm)
Ortho-nitrochlorobenzene	~80,000x	Yes (Strong)[5]	Moderate to High	Mild (e.g., 50°C, 1 atm)
Meta-nitrochlorobenzene	1 (Baseline)	No (Inductive only)[2]	Low	Harsh (e.g., >150°C)[2]

Experimental Methodology: Kinetic Assay Protocol

To objectively validate the reactivity differences between these isomers, a kinetic assay must be designed as a self-validating system. The following protocol utilizes pseudo-first-order kinetics to determine the observed rate constant ( kobs​ ) for the reaction of nitrochlorobenzenes with sodium methoxide ( NaOMe ) in methanol.

Why Pseudo-First-Order? By using a massive excess of the nucleophile ( NaOMe ), its concentration remains effectively constant throughout the reaction. This simplifies the complex bimolecular rate equation to a linear logarithmic plot, minimizing experimental error and ensuring high reproducibility.

Step-by-Step Workflow

• Reagent Preparation: Prepare a 0.01 M solution of the chosen nitrochlorobenzene isomer in anhydrous methanol. Separately, prepare a 0.50 M solution of sodium methoxide in methanol (50-fold excess).

• Equilibration: Place both solutions in a thermostated water bath set precisely to 50.0 ± 0.1 °C for 15 minutes to ensure thermal equilibrium.

• Initiation: Rapidly inject 1.0 mL of the nitrochlorobenzene solution into 9.0 mL of the NaOMe solution. Start the timer immediately.

• Aliquot Quenching (Self-Validating Step): At predefined intervals (e.g., 2, 5, 10, 20, and 30 minutes), extract a 0.5 mL aliquot. Immediately inject this aliquot into a vial containing 0.5 mL of 0.1 M methanolic HCl .

  • Causality: The acid instantly neutralizes the excess methoxide, halting the reaction at that exact second. This prevents artificial inflation of product yield during the queue for analysis.

• Internal Standard Addition: Add a precise volume of an inert internal standard (e.g., biphenyl) to the quenched aliquot. This corrects for any solvent evaporation or injection volume discrepancies during analysis.

• HPLC Analysis: Analyze the aliquots using Reverse-Phase HPLC (C18 column, UV detection at 254 nm). Quantify the disappearance of the starting material and the appearance of the nitroanisole product.

• Data Processing: Plot ln([ArCl]t​/[ArCl]0​) versus time. The negative slope of this linear plot yields the pseudo-first-order rate constant ( kobs​ ).

Caption: Self-validating kinetic assay workflow utilizing pseudo-first-order conditions and acidic quenching.

References

• Chemistry LibreTexts. "3.7: Nucleophilic Aromatic Substitution." Available at:[Link]

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism." Available at:[Link]

• Bamkole, T. O., Hirst, J., & Udoessien, E. I. (1973). "The ortho:para ratio in aromatic nucleophilic substitution. Part I." Journal of the Chemical Society, Perkin Transactions 2, (1), 110-114. Available at:[Link]

• Ross, S. D., & Finkelstein, M. (1968). "Nucleophilic Displacement Reactions in Aromatic Systems. VII. The ortho:para Ratio in the Reactions of Nitrochlorobenzenes with Piperidine and with 1,4-Diazabicyclo(2.2.2)octane." Journal of the American Chemical Society, 90(16), 4361–4366. Available at:[Link]

Sources

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. shaalaa.com [shaalaa.com]
• 5. 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. The reaction of m-chloronitrobenzene with sodium methoxide is much slower.. [askfilo.com]
• 7. researchgate.net [researchgate.net]
• 8. The ortho:para ratio in aromatic nucleophilic substitution. Part I - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

A Senior Application Scientist's Comparative Guide to Analytical Standards for 1-Chloro-2-nitrobenzene

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of analytical methodologies for the quantification and characterization of 1-Chloro-2-nitrobenzene (CAS No. 88-73-3). As a critical intermediate in the synthesis of pharmaceuticals, dyes, and other industrial chemicals, rigorous analytical control is paramount to ensure product quality, safety, and regulatory compliance.[1][2] This document moves beyond mere procedural lists to explain the causality behind experimental choices, enabling you to select and validate the most appropriate analytical standard and method for your specific application.

Foundational Knowledge: Physicochemical Properties

Understanding the fundamental properties of 1-Chloro-2-nitrobenzene is the cornerstone of robust analytical method development. These characteristics dictate choices in sample preparation, chromatographic separation, and detection techniques.

Table 1: Key Physicochemical Properties of 1-Chloro-2-nitrobenzene

Property	Value	Source(s)
CAS Number	88-73-3	[3][4]
Molecular Formula	C6H4ClNO2	[5][6]
Molecular Weight	157.55 g/mol	[4]
Appearance	Yellow crystals or solid	[1][5][7]
Melting Point	31-33 °C (lit.)	[1][4]
Boiling Point	246 °C (lit.)	[4]
Solubility	Insoluble in water; highly soluble in diethyl ether, benzene, ethanol, and acetone.	[1][4][5]
Vapor Pressure	0.04 mmHg at 25 °C	[4]

| log Kow | 2.24 |[8] |

The compound's volatility and thermal stability make it an excellent candidate for Gas Chromatography (GC), while its UV-active nitroaromatic structure allows for sensitive detection using High-Performance Liquid Chromatography (HPLC) with a UV detector. Its high solubility in common organic solvents simplifies sample and standard preparation.

The Gold Standard: Certified Reference Materials (CRMs)

For any quantitative analysis, the quality of your reference standard is non-negotiable. An analytical standard is a high-purity substance used for calibration. A Certified Reference Material (CRM) , however, provides a higher level of assurance. CRMs are produced by accredited bodies (e.g., under ISO 17034) and come with a comprehensive Certificate of Analysis (CoA) that states the certified property value (e.g., purity), its uncertainty, and metrological traceability.[9]

When selecting a standard for 1-Chloro-2-nitrobenzene, prioritize suppliers who provide materials manufactured and tested under an ISO/IEC 17025 accredited quality system.[9] The CoA is a critical document that validates your results and should be scrutinized for purity (often determined by a mass balance approach), identity confirmation (e.g., via NMR, MS), and expiry date. Reputable suppliers include LGC Standards, MilliporeSigma, and Thermo Scientific.[9][10]

Comparative Analysis of Core Methodologies: GC vs. HPLC

The two predominant chromatographic techniques for the analysis of 1-Chloro-2-nitrobenzene are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The choice between them depends on the sample matrix, required sensitivity, and available instrumentation.

Table 2: Objective Comparison of GC and HPLC for 1-Chloro-2-nitrobenzene Analysis

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile/semi-volatile compounds in the gas phase based on partitioning between a gaseous mobile phase and a stationary phase.	Separation of compounds in the liquid phase based on partitioning between a liquid mobile phase and a solid stationary phase.
Applicability	Ideal for environmental samples (e.g., EPA methods), raw material testing, and residual solvent analysis.[11]	Excellent for impurity profiling in non-volatile matrices like drug substances, reaction monitoring, and stability studies.[12]
Typical Detection	Flame Ionization (FID), Mass Spectrometry (MS)	Ultraviolet (UV), Diode Array (DAD), Mass Spectrometry (MS)
Advantages	High resolution and separation efficiency; MS coupling provides definitive identification; established methods (e.g., EPA 8000 series).[7][13]	Versatile for a wide range of compounds; room temperature analysis prevents degradation of thermally labile impurities; simpler sample preparation for liquids.

| Challenges | Sample must be volatile and thermally stable; derivatization may be needed for some matrices; potential for inlet discrimination. | Higher solvent consumption; matrix effects can be more pronounced; lower resolution for complex volatile mixtures compared to capillary GC. |

Validated Experimental Protocols

The following protocols are designed as self-validating systems. They include system suitability checks, which are crucial for ensuring the analytical system is performing correctly before sample analysis, thereby guaranteeing the trustworthiness of the results.

Protocol 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is optimized for the accurate quantification and unambiguous identification of 1-Chloro-2-nitrobenzene in a solvent matrix, typical for raw material testing or environmental analysis.

Workflow Diagram: GC-MS Analysis

Caption: Workflow for the GC-MS analysis of 1-Chloro-2-nitrobenzene.

A. Objective To quantify 1-Chloro-2-nitrobenzene using an external standard calibration method with GC-MS.

B. Materials & Reagents

• 1-Chloro-2-nitrobenzene CRM (≥99% purity)

• Dichloromethane (DCM) or Ethyl Acetate, HPLC or GC-grade

• Volumetric flasks (Class A)

• Micropipettes

• GC vials with septa

C. Instrumentation & Conditions

Table 3: Recommended GC-MS Method Parameters

Parameter	Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides robust and reproducible performance.
MS Detector	Agilent 5977 or equivalent	Offers high sensitivity and spectral library matching for confident identification.
Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film	Industry-standard non-polar column providing excellent separation for aromatic compounds.
Inlet Temperature	250 °C	Ensures rapid volatilization without thermal degradation.
Injection Volume	1 µL (Split mode, e.g., 50:1)	Prevents column overloading and ensures sharp peak shape.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert gas providing optimal efficiency.
Oven Program	70 °C (hold 1 min), ramp to 280 °C at 20 °C/min, hold 5 min	Provides good separation from solvent and potential impurities.
MS Transfer Line	280 °C	Prevents analyte condensation before entering the mass spectrometer.
Ion Source Temp.	230 °C	Standard temperature for robust ionization.
Quadrupole Temp.	150 °C	Standard temperature for stable mass filtering.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard mode for creating reproducible fragmentation patterns for library matching.

| Acquisition | Scan (m/z 40-200) and/or SIM | Scan mode for identification; Selected Ion Monitoring (SIM) at m/z 157, 111, 75 for enhanced sensitivity.[7] |

D. Procedure

• Standard Preparation: Prepare a 100 µg/mL stock solution of the CRM in DCM. Perform serial dilutions to create calibration standards at, for example, 0.1, 0.5, 1.0, 5.0, and 10.0 µg/mL.

• Sample Preparation: Accurately weigh the sample and dissolve in DCM. Dilute as necessary to ensure the final concentration falls within the calibration range.

• System Suitability: Inject the mid-point standard (e.g., 1.0 µg/mL) five times. The relative standard deviation (RSD) of the peak area should be ≤ 5.0%.

• Analysis: Inject the blank (DCM), followed by the calibration standards, and then the samples.

• Data Analysis:

  • Identification: Confirm the identity of the analyte by matching its retention time and the acquired mass spectrum with that of the reference standard. Key fragments for 1-Chloro-2-nitrobenzene are m/z 157 (M+), 111 (M-NO2)+, and 75 (C6H3)+.[7]

  • Quantification: Generate a linear regression curve from the peak areas of the calibration standards. Use the resulting equation to calculate the concentration of 1-Chloro-2-nitrobenzene in the sample.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC-UV)

This reverse-phase HPLC method is suitable for determining the purity of 1-Chloro-2-nitrobenzene or quantifying it as an impurity in drug products.

Workflow Diagram: HPLC-UV Analysis

Caption: Workflow for the HPLC-UV analysis of 1-Chloro-2-nitrobenzene.

A. Objective To quantify 1-Chloro-2-nitrobenzene using an external standard, reverse-phase HPLC method with UV detection.

B. Materials & Reagents

• 1-Chloro-2-nitrobenzene CRM (≥99% purity)

• Acetonitrile (ACN), HPLC-grade

• Water, HPLC-grade or ultrapure

• Phosphoric Acid or Formic Acid (for MS compatibility)[12]

• Volumetric flasks (Class A)

• Micropipettes

• HPLC vials with septa

C. Instrumentation & Conditions

Table 4: Recommended HPLC-UV Method Parameters

Parameter	Setting	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard, reliable system for routine analysis.
Detector	UV or Diode Array Detector (DAD)	DAD is preferred as it provides spectral data to confirm peak identity and purity.
Column	C18, 4.6 x 150 mm, 5 µm (e.g., Zorbax, Hypersil)	A versatile, general-purpose reverse-phase column suitable for this analyte.
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% Phosphoric Acid	A common mobile phase for reverse-phase separation of aromatic compounds. Acid improves peak shape.[12]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Maintains consistent retention times and improves reproducibility.[14]
Injection Volume	10 µL	A typical volume that balances sensitivity and peak shape.

| Detection | 250 nm | A wavelength where the nitroaromatic chromophore exhibits strong absorbance.[14] |

D. Procedure

• Standard Preparation: Prepare a 100 µg/mL stock solution of the CRM in acetonitrile. Serially dilute to create calibration standards (e.g., 0.1 to 10 µg/mL).

• Sample Preparation: Accurately weigh the sample and dissolve in the mobile phase or acetonitrile. Dilute to a concentration within the calibration range. Filter through a 0.45 µm syringe filter if particulates are present.

• System Suitability: Inject the mid-point standard five times. The RSD of the peak area should be ≤ 2.0%, and the theoretical plates should be ≥ 2000.

• Analysis: Inject the blank, calibration standards, and then the samples.

• Data Analysis:

  • Identification: Confirm the analyte by comparing the retention time of the peak in the sample chromatogram to that of the reference standard.

  • Quantification: Generate a linear regression curve of peak area versus concentration for the standards. Use the equation to calculate the concentration in the sample.

References

• SIELC Technologies. (2018, February 16). Separation of 1-Chloro-2-nitrobenzene on Newcrom R1 HPLC column. Available at: [Link]

• IndiaMART. 1-Chloro-2-nitrobenzene - Analytical Standard. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6945, 1-Chloro-2-nitrobenzene. Available at: [Link]

• International Agency for Research on Cancer. (1996). 2-Chloronitrobenzene, 3-Chloronitrobenzene and 4-Chloronitrobenzene. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 65. Available at: [Link]

• Matrix Fine Chemicals. 1-CHLORO-2-NITROBENZENE | CAS 88-73-3. Available at: [Link]

• Loba Chemie. (2016, May 19). 1-CHLORO-2 NITROBENZENE FOR SYNTHESIS MSDS. Available at: [Link]

• National Institute of Standards and Technology. Benzene, 1-chloro-2-nitro- Gas Chromatography. In NIST Chemistry WebBook, SRD 69. Available at: [Link]

• OECD SIDS. (2001, September 14). 1-Chloro-2-nitrobenzene. Available at: [Link]

• International Agency for Research on Cancer. (2018). Some nitrobenzenes and other industrial chemicals. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 123. Available at: [Link]

• Cheméo. Benzene, 1-chloro-2-nitro-. Available at: [Link]

• Yoshida, T., et al. (1993). Determination of p-chloronitrobenzene and its metabolites in urine by reversed-phase high-performance liquid chromatography. Journal of Chromatography, 613(1), 79-88. Available at: [Link]

• National Institute of Standards and Technology. Benzene, 1-chloro-2-nitro-. In NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Wikipedia. 2-Nitrochlorobenzene. Available at: [Link]

• European Chemicals Agency (ECHA). Substance Information for 1-chloro-2-nitrobenzene. Available at: [Link]

• Chebios. EPA methods 8000 Series. Available at: [Link]

Sources

• 1. 2-Nitrochlorobenzene - Wikipedia [en.wikipedia.org]
• 2. Substance Information - ECHA [echa.europa.eu]
• 3. 1-Chloro-2-nitrobenzene | LGC Standards [lgcstandards.com]
• 4. 1-クロロ-2-ニトロベンゼン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1-Chloro-2-nitrobenzene - Analytical Standard at Attractive Prices, Supplier in Mumbai [nacchemical.com]
• 6. 1-CHLORO-2-NITROBENZENE | CAS 88-73-3 [matrix-fine-chemicals.com]
• 7. 1-Chloro-2-nitrobenzene | C6H4ClNO2 | CID 6945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 9. 1-Chloro-2-nitrobenzene | LGC Standards [lgcstandards.com]
• 10. 1-Chloro-2-nitrobenzene, 99% 250 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 11. Exposure Data - Some nitrobenzenes and other industrial chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Separation of 1-Chloro-2-nitrobenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. chebios.it [chebios.it]
• 14. Determination of p-chloronitrobenzene and its metabolites in urine by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

mass spectrometry fragmentation pattern of 1-(Chloromethoxy)-2-nitrobenzene.

An In-Depth Guide to the Electron Ionization Mass Spectrometry Fragmentation of 1-(Chloromethoxy)-2-nitrobenzene: A Comparative Analysis for Structural Elucidation

Introduction: The Analytical Challenge of Reactive Intermediates

For researchers engaged in drug development, synthesis, and safety assessment, the structural characterization of reactive or complex molecules is a critical step. 1-(Chloromethoxy)-2-nitrobenzene is one such molecule, incorporating a reactive chloromethoxy group and an electron-withdrawing nitro group on an aromatic ring. Its analysis by mass spectrometry is not merely a routine characterization; it is an investigation into the interplay of its functional groups under high-energy conditions.

This guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive analysis of the predicted Electron Ionization (EI) We will dissect the expected fragmentation pathways, grounding our predictions in the fundamental principles of mass spectrometry and comparing them to structurally similar compounds. This comparative approach is designed to provide researchers with a robust framework for identifying this and related compounds, anticipating analytical challenges, and interpreting complex mass spectra with greater confidence.

Pillar 1: Theoretical Fragmentation Analysis of 1-(Chloromethoxy)-2-nitrobenzene

Electron Ionization (EI) is a "hard" ionization technique that imparts significant energy into the analyte, leading to extensive and reproducible fragmentation.[1][2] This provides a detailed molecular fingerprint, invaluable for structural elucidation. The fragmentation of 1-(Chloromethoxy)-2-nitrobenzene (Molecular Weight: 187.58 g/mol ) is governed by the competing influences of its three key structural motifs: the aromatic ring, the ortho-positioned nitro group, and the chloromethoxy side chain.

The molecular ion ([M]•+) is formed by the ejection of an electron. Its subsequent fragmentation is dictated by the stability of the resulting ions and neutral losses. Aromatic systems are known to produce strong molecular ion peaks due to their inherent stability.[3]

Key Fragmentation Pathways

The fragmentation of nitroaromatic compounds is well-documented, often involving characteristic losses of the nitro group components (NO₂, NO, O).[4][5] The presence of an ortho substituent introduces the potential for rearrangement reactions, collectively known as the "ortho effect," which can lead to unique fragment ions not observed in the meta or para isomers.[4][6][7]

• Alpha-Cleavage at the Ether Linkage : Ethers commonly fragment via cleavage of the C-C bond adjacent (alpha) to the oxygen atom.[8] For 1-(Chloromethoxy)-2-nitrobenzene, the most probable initial fragmentation is the cleavage of the O-CH₂Cl bond, leading to the loss of the chloromethyl radical (•CH₂Cl). This is a highly favorable pathway due to the stability of the resulting phenoxy cation, which is resonance-stabilized.

  • Loss of •CH₂Cl (m/z 49/51) : This pathway leads to the formation of the 2-nitrophenoxy cation at m/z 138 . The isotopic signature of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) would make the lost radical easily identifiable if it were charged, but as a neutral loss, its effect is seen in the remaining ion.

• Fragmentation of the Nitro Group : The nitro group undergoes characteristic fragmentations:

  • Loss of •NO₂ (m/z 46) : Direct loss of the nitro group from the molecular ion would yield an ion at m/z 141 .

  • Loss of •NO (m/z 30) : A common rearrangement for nitroaromatics involves the loss of nitric oxide, which would produce a fragment ion at m/z 157 . This often occurs from the [M-O]•+ ion.

• The Ortho Effect : The proximity of the chloromethoxy and nitro groups can facilitate intramolecular reactions. A plausible ortho effect involves the transfer of an oxygen atom from the nitro group to the benzylic carbon, followed by rearrangement and fragmentation. This can lead to complex pathways, but a key indicator is often the loss of a hydroxyl radical (•OH).[4] While there isn't a readily available hydrogen on the adjacent group, other intramolecular rearrangements are possible.

• Secondary and Tertiary Fragmentations : The initial, high-abundance fragment ions will undergo further fragmentation.

  • The m/z 138 ion (2-nitrophenoxy cation) can subsequently lose •NO (m/z 30) to form an ion at m/z 108 , or lose •NO₂ (m/z 46) to form an ion at m/z 92 .

  • The phenyl cation (C₆H₅⁺) at m/z 77 is a common fragment in the mass spectra of benzene derivatives, arising from the loss of all substituents.[9] Further loss of acetylene (C₂H₂) leads to a peak at m/z 51 .

The predicted fragmentation pathway is visualized below.

Caption: Predicted EI fragmentation pathway of 1-(Chloromethoxy)-2-nitrobenzene.

Pillar 2: Comparative Analysis

To validate and better understand the predicted fragmentation, we compare it with structurally related compounds and consider alternative analytical approaches.

Structural Analog Comparison

A direct comparison with molecules sharing key functional groups provides invaluable insight into how each component influences the fragmentation pattern.

Compound	Molecular Ion (m/z)	Key Fragments (m/z) and Neutral Losses	Distinguishing Feature	Reference
1-(Chloromethoxy)-2-nitrobenzene (Predicted)	187/189	138 (-•CH₂Cl), 141 (-•NO₂), 92 (-•NO₂ from 138)	Dominant loss of chloromethyl radical due to stable phenoxy cation formation.	N/A
1-Chloro-2-nitrobenzene	157/159	127 (-NO), 111 (-NO₂), 75 (-HCl from 111)	Initial loss from the nitro group or loss of Cl•. No side chain to lose.	[10][11]
2-Nitrobenzyl chloride (Isomer)	171/173	136 (-Cl), 125 (-NO), 90 (-NO₂ from 136)	Loss of •Cl to form a stable benzyl cation is a major pathway.	[12]

This comparison highlights that the ether linkage in our target molecule is the most probable point of initial cleavage, a feature distinct from its analogs where direct cleavage of a substituent from the ring or a benzylic position occurs.

Alternative Ionization Techniques: EI vs. ESI

The choice of ionization source is a critical experimental decision. While EI provides rich structural detail through fragmentation, "soft" ionization techniques like Electrospray Ionization (ESI) are designed to preserve the molecular ion.

Technique	Ionization Principle	Expected Result for 1-(Chloromethoxy)-2-nitrobenzene	Best Use Case
Electron Ionization (EI)	High-energy electron bombardment in a high vacuum.[1]	Abundant fragment ions, potentially weak or absent molecular ion. Provides a structural "fingerprint".	Structural elucidation, library matching (GC-MS).
Electrospray Ionization (ESI)	Formation of ions from solution via a high-voltage spray.[5]	Strong signal for the protonated molecule [M+H]⁺ or adducts (e.g., [M+Na]⁺). Minimal fragmentation.	Accurate mass determination of the parent molecule (LC-MS), analysis of thermally unstable compounds.

For researchers, this comparison dictates the analytical strategy: use GC-EI-MS for detailed structural confirmation and isomer differentiation, and LC-ESI-MS for accurate molecular weight determination and quantification in complex mixtures.

Pillar 3: Experimental Protocol and Workflow

Trustworthy data originates from a well-designed and meticulously executed experiment. Below is a standard operating procedure for acquiring the EI mass spectrum of 1-(Chloromethoxy)-2-nitrobenzene.

Objective: To obtain a reproducible EI mass spectrum for structural elucidation.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an EI source.

• Capillary Column: 30m x 0.25mm ID, 0.25µm film thickness (e.g., DB-5ms or equivalent).

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh ~1 mg of 1-(Chloromethoxy)-2-nitrobenzene.

  • Dissolve in 1 mL of a high-purity solvent (e.g., Dichloromethane or Ethyl Acetate) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of ~10 µg/mL. Rationale: This concentration is typically sufficient to produce a strong signal without overloading the detector or column.

• GC Method Parameters:

  • Injector Temperature: 250 °C. Rationale: Ensures rapid volatilization of the analyte without thermal degradation.

  • Injection Volume: 1 µL.

  • Split Ratio: 20:1. Rationale: Prevents column overloading and ensures sharp chromatographic peaks.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial Temperature: 80 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes. Rationale: This program provides good separation from potential impurities and ensures the analyte elutes in a reasonable time.

• MS Method Parameters:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV. Rationale: This is the standard energy used for EI, allowing for comparison with established spectral libraries and ensuring reproducible fragmentation.[1]

  • Mass Range: m/z 40-400. Rationale: This range covers the molecular ion and all expected fragments.

  • Scan Rate: 2 scans/second.

• Data Acquisition and Analysis:

  • Inject a solvent blank first to ensure system cleanliness.

  • Inject the prepared sample.

  • Identify the chromatographic peak corresponding to the analyte.

  • Extract the mass spectrum from the apex of the peak.

  • Analyze the spectrum, identifying the molecular ion peak (if present) and major fragment ions. Compare observed fragments to the predicted pattern.

Experimental Workflow Diagram

Caption: Standard workflow for GC-EI-MS analysis.

Conclusion

The mass spectral fragmentation of 1-(Chloromethoxy)-2-nitrobenzene is predicted to be dominated by the cleavage of the ether side chain, specifically the loss of the •CH₂Cl radical to form a stable 2-nitrophenoxy cation at m/z 138. This primary fragmentation, followed by characteristic losses from the nitro group, provides a distinct fingerprint for identification. By comparing this predicted pattern with known spectra of structural analogs and considering the orthogonal data provided by soft ionization techniques, researchers can build a multi-faceted analytical strategy for the confident identification and characterization of this and other complex substituted aromatic compounds. The provided experimental protocol serves as a self-validating system to generate high-quality, reproducible data, forming the bedrock of sound scientific inquiry.

References

• BenchChem. (2025). Mass Spectrometry Fragmentation: A Comparative Guide to Trimethyl-Nitrobenzene Isomers. Benchchem.
• ResearchGate. (n.d.). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry.
• PubMed. (2006). Electron ionization induced mass spectral study of new isomeric 2-o- (m- and p-)nitrobenzylthio-5-piperidinomethyl(morpholinomethyl)uracils and 1,2-di-o-(m- and p-)nitrobenzyl-5-piperidinomethyl(morpholinomethyl)-2-thiouracils. Rapid Communications in Mass Spectrometry.
• NIST. (n.d.). Benzene, 1-(chloromethyl)-2-nitro-. NIST Chemistry WebBook.
• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.
• NIST. (n.d.). Benzene, 1-chloro-2-nitro-. NIST Chemistry WebBook.
• Semantic Scholar. (1998). Electron Ionization-Induced Fragmentation of N-Alkyl-o-Nitroanilines: Observation of New Types of Ortho-Effects. European Journal of Mass Spectrometry.
• Unbound. (n.d.). Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis.
• Research and Reviews. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. RRJ Chemist.
• Sigma-Aldrich. (n.d.). 1-Chloro-2-nitrobenzene.
• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation.
• YouTube. (2022). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane || Nitrobenzene.
• ResearchGate. (n.d.). Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones.

Sources

• 1. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 2. rroij.com [rroij.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. youtube.com [youtube.com]
• 10. Benzene, 1-chloro-2-nitro- [webbook.nist.gov]
• 11. 邻氯硝基苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 12. Benzene, 1-(chloromethyl)-2-nitro- [webbook.nist.gov]

A Comparative Guide to the Synthesis of 1-Chloro-2-Nitrobenzene for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and fine chemical synthesis, the selection of a synthetic route is a critical decision governed by factors of yield, purity, scalability, safety, and environmental impact. 1-Chloro-2-nitrobenzene, a key intermediate in the production of various agrochemicals, dyes, and pharmaceuticals, is no exception.[1][2] This guide provides an in-depth comparative analysis of the two principal methods for its synthesis: the direct nitration of chlorobenzene and the Sandmeyer reaction of 2-chloroaniline.

This document moves beyond a mere recitation of protocols. It delves into the mechanistic underpinnings and practical considerations of each method, offering the field-proven insights necessary for informed decision-making in a research and development setting.

Method 1: Electrophilic Aromatic Substitution: The Nitration of Chlorobenzene

The nitration of chlorobenzene is a classic and widely practiced example of an electrophilic aromatic substitution (EAS) reaction.[3][4] This method is the cornerstone of industrial production for chloronitrobenzenes.[5][6]

Mechanistic Rationale and Causality

The reaction proceeds via the in-situ generation of the highly electrophilic nitronium ion (NO₂⁺) from a mixture of concentrated nitric and sulfuric acids.[3] The sulfuric acid acts as a catalyst, protonating the nitric acid to facilitate the loss of a water molecule and form the nitronium ion.

The crux of this synthesis lies in the directing effects of the chlorine substituent on the benzene ring. While the chlorine atom is deactivating due to its inductive electron-withdrawing effect, it is an ortho, para-director due to the resonance donation of its lone pairs of electrons.[3][4] This dual electronic influence dictates that the incoming nitro group will preferentially substitute at the positions ortho and para to the chlorine atom.

This inherent regioselectivity is also the primary drawback of this method for the specific synthesis of 1-chloro-2-nitrobenzene, as it invariably produces a mixture of 1-chloro-2-nitrobenzene (ortho) and 1-chloro-4-nitrobenzene (para) isomers.[4][7] The para isomer is typically the major product due to reduced steric hindrance.[3]

Experimental Protocol: Nitration of Chlorobenzene

This protocol is a representative laboratory-scale procedure.

Materials:

• Chlorobenzene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Distilled Water

• Ethanol (for recrystallization)

Procedure:

• In a flask, carefully prepare a nitrating mixture by slowly adding 4 mL of concentrated sulfuric acid to 4 mL of concentrated nitric acid. Cool this mixture to room temperature in an ice-water bath.[8]

• To the cooled nitrating mixture, add 1.5 mL of chlorobenzene dropwise with constant shaking. Maintain the reaction temperature below 35°C, using the ice-water bath as needed.[8]

• After the addition is complete, allow the reaction mixture to stand at room temperature for 10 minutes to ensure the reaction goes to completion.[8]

• Pour the reaction mixture onto 25 g of crushed ice in a beaker to precipitate the crude product mixture.

• Isolate the solid product by vacuum filtration and wash the filter cake thoroughly with cold water to remove residual acids.[8]

• The crude product is a mixture of ortho and para isomers. Separation is achieved by fractional crystallization from ethanol, leveraging the different melting points and solubilities of the isomers.[3][9]

Data Presentation: Nitration of Chlorobenzene

Parameter	Value/Observation	Source(s)
Typical Overall Yield	~98% (for the mixture of isomers)	[9]
Isomer Distribution	34-36% 1-chloro-2-nitrobenzene, 63-65% 1-chloro-4-nitrobenzene, ~1% 1-chloro-3-nitrobenzene	[9][10]
Reaction Temperature	40-70°C (industrial); Room temperature to <35°C (lab scale)	[8][9]
Purity (after separation)	>99%	[5]
Key Reagents	Chlorobenzene, Concentrated Nitric Acid, Concentrated Sulfuric Acid	[3]

Visualization: Nitration of Chlorobenzene Workflow

Caption: Workflow for the synthesis of 1-chloro-2-nitrobenzene via nitration of chlorobenzene.

Method 2: The Sandmeyer Reaction: A Regiospecific Approach

The Sandmeyer reaction offers a more targeted route to 1-chloro-2-nitrobenzene, avoiding the formation of the isomeric mixture inherent in the nitration of chlorobenzene.[11] This multi-step process begins with the diazotization of 2-chloroaniline.

Mechanistic Rationale and Causality

The Sandmeyer reaction is a radical-nucleophilic aromatic substitution.[11] The synthesis begins with the diazotization of a primary aromatic amine, in this case, 2-chloroaniline. This is achieved by treating the amine with nitrous acid (HONO), which is typically generated in situ from sodium nitrite (NaNO₂) and a strong acid like hydrochloric acid (HCl) at low temperatures (0-5°C).[12] This forms a diazonium salt, a highly versatile intermediate.

The subsequent step involves the displacement of the diazonium group (-N₂⁺) with a chloride ion. This transformation is catalyzed by copper(I) chloride (CuCl).[12] The copper(I) catalyst facilitates a single-electron transfer to the diazonium salt, leading to the formation of an aryl radical and the evolution of nitrogen gas. The aryl radical then abstracts a chlorine atom from a copper(II) species, yielding the desired 1-chloro-2-nitrobenzene and regenerating the copper(I) catalyst.

The primary advantage of this method is its regiospecificity. Since the starting material is 2-chloroaniline, the final product is exclusively 1-chloro-2-nitrobenzene, eliminating the need for complex isomer separation.

Experimental Protocol: Sandmeyer Reaction of 2-Chloroaniline

This protocol is adapted from general Sandmeyer reaction procedures.

Materials:

• 2-Chloroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Chloride (CuCl)

• Ice

• Distilled Water

Procedure: Part 1: Diazotization

• In a flask, dissolve 2-chloroaniline in concentrated hydrochloric acid and water. Cool the solution to 0-5°C in an ice-salt bath.

• Prepare a solution of sodium nitrite in water.

• Slowly add the sodium nitrite solution dropwise to the cold aniline solution, ensuring the temperature remains between 0-5°C. The formation of the diazonium salt is complete when the solution gives a positive test with starch-iodide paper.[13]

Part 2: Sandmeyer Reaction

• In a separate flask, prepare a solution of copper(I) chloride in concentrated hydrochloric acid and cool it in an ice bath.[13]

• Slowly and carefully add the cold diazonium salt solution from Part 1 to the cold CuCl solution with vigorous stirring. Vigorous effervescence (evolution of nitrogen gas) will be observed.[13]

• Allow the reaction mixture to warm to room temperature and then gently heat to ensure complete decomposition of the diazonium salt.

• Cool the mixture and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and a dilute sodium bicarbonate solution to neutralize any remaining acid. Dry the organic layer and remove the solvent by distillation to obtain the crude product.

• Purify the product by vacuum distillation or recrystallization.

Data Presentation: Sandmeyer Reaction of 2-Chloroaniline

Parameter	Value/Observation	Source(s)
Typical Overall Yield	68-71% (for similar Sandmeyer reactions)	[14]
Isomer Distribution	Regiospecific; primarily 1-chloro-2-nitrobenzene
Reaction Temperature	0-5°C (diazotization); 25-30°C (Sandmeyer)	[13][14]
Purity (after purification)	High purity achievable with standard purification techniques
Key Reagents	2-Chloroaniline, Sodium Nitrite, Hydrochloric Acid, Copper(I) Chloride	[12]

Visualization: Sandmeyer Reaction Workflow

Caption: Workflow for the synthesis of 1-chloro-2-nitrobenzene via the Sandmeyer reaction.

Comparative Analysis: Nitration vs. Sandmeyer Reaction

Feature	Nitration of Chlorobenzene	Sandmeyer Reaction of 2-Chloroaniline
Starting Material	Chlorobenzene (readily available)	2-Chloroaniline (less common than chlorobenzene)
Regioselectivity	Poor; produces a mixture of ortho and para isomers.	Excellent; regiospecific synthesis of the ortho isomer.
Yield	High overall yield of mixed isomers (~98%).[9]	Moderate to good yield of the desired product (typically 60-80%).
Purification	Requires efficient fractional crystallization or distillation to separate isomers, which can be challenging.[3][15]	Standard purification techniques (distillation, recrystallization) are generally sufficient.
Scalability	Well-established for large-scale industrial production.[5]	Scalable, but requires careful temperature control and handling of potentially unstable diazonium salts.[16][17]
Safety Concerns	Use of large quantities of corrosive and oxidizing concentrated acids. Exothermic reaction requires careful temperature control to prevent runaway reactions and over-nitration.[3]	Diazonium salts are thermally unstable and potentially explosive when dry.[16] Requires strict temperature control during diazotization.
Environmental Impact	Generates significant acidic waste streams that require neutralization and disposal.	Involves the use of a copper catalyst, which may require recovery or disposal as heavy metal waste.

Conclusion and Recommendations

The choice between the nitration of chlorobenzene and the Sandmeyer reaction for the synthesis of 1-chloro-2-nitrobenzene is a classic case of trade-offs between yield, selectivity, and operational complexity.

The nitration of chlorobenzene is the method of choice for large-scale industrial production where the co-production of the para isomer is economically viable, as it is also a valuable chemical intermediate. The high overall yield and the use of relatively inexpensive starting materials are significant advantages. However, for laboratory-scale synthesis where the primary goal is to obtain pure 1-chloro-2-nitrobenzene, the tedious and potentially loss-incurring separation of isomers is a major drawback.

The Sandmeyer reaction , on the other hand, offers a more elegant and regiospecific solution for the targeted synthesis of 1-chloro-2-nitrobenzene. While the overall yield may be lower and the starting material less common, the avoidance of isomeric byproducts significantly simplifies purification. The primary challenges of this method are the stringent temperature control required for the diazotization step and the safe handling of the diazonium salt intermediate.

For researchers and drug development professionals requiring high-purity 1-chloro-2-nitrobenzene on a laboratory or pilot-plant scale, the Sandmeyer reaction is the recommended approach due to its superior regioselectivity. For large-scale industrial campaigns where both ortho and para isomers have commercial value, the nitration of chlorobenzene remains the more economically favorable route .

Ultimately, the optimal synthetic strategy will depend on the specific requirements of the project, including the desired purity of the final product, the scale of the synthesis, and the available resources and expertise for handling the associated chemical hazards.

References

• Scribd. (n.d.). LAB QO 4 - Nitration of Chlorobenzene. Retrieved from [Link]

• PubChem. (n.d.). 1-Chloro-2-nitrobenzene. Retrieved from [Link]

• Studylib. (n.d.). Nitration of Chlorobenzene Lab Procedure. Retrieved from [Link]

• Slideshare. (n.d.). Current applicability of Sandmeyer reaction presentation. Retrieved from [Link]

• GeeksforGeeks. (2025, July 23). Sandmeyer Reaction. Retrieved from [Link]

• OECD SIDS. (2001, September 14). 1-Chloro-2-nitrobenzene. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-CHLORONITROBENZENE. Retrieved from [Link]

• Cheng, G., Qi, X., & Lu, C. (2007). Selective Nitration of Chlorobenzene on Super-acidic Metal Oxides.

• SIELC. (2018, February 16). Separation of 1-Chloro-2-nitrobenzene on Newcrom R1 HPLC column. Retrieved from [Link]

• YouTube. (2023, March 24). Nitration of Chlorobenzene | 1-Chloro-2-nitrobenzene. Retrieved from [Link]

• ACS Publications. (2004, October 26). Scale-Up and Safety Evaluation of a Sandmeyer Reaction. Retrieved from [Link]

• NCBI. (2018, December 15). 2-Chloronitrobenzene, 3-Chloronitrobenzene and 4-Chloronitrobenzene. Retrieved from [Link]

• Google Patents. (n.d.). US3368365A - Separation of chloronitrobenzene isomers by crystallization and fractionation.

• ResearchGate. (2025, August 7). Scale-Up and Safety Evaluation of a Sandmeyer Reaction. Retrieved from [Link]

• Filo. (2025, October 17). The table shows results obtained from nitration of chlorobenzene. Calcula... Retrieved from [Link]

• ResearchGate. (2016, April 18). Nitration of Chlorobenzene with Nitric Acid in a Continuous Installation. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Nitrochlorobenzene. Retrieved from [Link]

• National Toxicology Program. (n.d.). 2-Chloronitrobenzene and 4-Chloronitrobenzene. Retrieved from [Link]

• Study.com. (n.d.). Chlorobenzene Properties, Uses & Nitration. Retrieved from [Link]

• OrganicChemGuide. (n.d.). 21.03 Sandmeyer Reaction. Retrieved from [Link]

• Brainly.in. (2020, May 23). chlorination of nitrobenzene is difficult as compared to nitration of chlorobenzene. explain. Retrieved from [Link]

• ACS Publications. (2020, August 28). A Need for Caution in the Preparation and Application of Synthetically Versatile Aryl Diazonium Tetrafluoroborate Salts. Retrieved from [Link]

• ResearchGate. (2016, October 6). Solvent free reaction of 1-chloro-2-nitrobenzene with anilines. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of Chlorobenzene via Sandmeyer. Retrieved from [Link]

• Loba Chemie. (2016, May 19). 1-CHLORO-2 NITROBENZENE FOR SYNTHESIS MSDS CAS-No.. Retrieved from [Link]

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. scribd.com [scribd.com]
• 3. study.com [study.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. echemi.com [echemi.com]
• 6. m.youtube.com [m.youtube.com]
• 7. studylib.net [studylib.net]
• 8. 2-Chloronitrobenzene, 3-Chloronitrobenzene and 4-Chloronitrobenzene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. 1-Chloro-2-nitrobenzene | C6H4ClNO2 | CID 6945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Sandmeyer Reaction - GeeksforGeeks [geeksforgeeks.org]
• 11. organicchemistryguide.com [organicchemistryguide.com]
• 12. benchchem.com [benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. US3368365A - Separation of chloronitrobenzene isomers by crystallization and fractionation - Google Patents [patents.google.com]
• 15. Current applicability of Sandmeyer reaction presentation | PDF [slideshare.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]

Safety & Regulatory Compliance

1-(Chloromethoxy)-2-nitrobenzene proper disposal procedures

Professional Laboratory Guide: Operational Safety and Disposal Protocols for 1-(Chloromethoxy)-2-nitrobenzene

As a Senior Application Scientist, I frequently encounter operational challenges regarding the safe handling and disposal of highly reactive synthetic intermediates. 1-(Chloromethoxy)-2-nitrobenzene is a prime example. Containing an α -chloroether moiety, this compound is a potent alkylating agent and is highly sensitive to moisture. Improper disposal into general organic waste streams can lead to uncontrolled exothermic reactions, the release of toxic hydrogen chloride (HCl) gas, and the generation of formaldehyde.

This guide provides a self-validating, step-by-step operational protocol for the safe quenching and disposal of 1-(Chloromethoxy)-2-nitrobenzene in a professional laboratory setting, ensuring compliance with Environmental Health and Safety (EHS) standards [1].

Chemical Hazard Profile and Causality

Before initiating any disposal protocol, it is critical to understand the mechanistic behavior of the waste material. α -Chloroethers are highly electrophilic. When exposed to protic solvents or ambient moisture, the carbon-chlorine bond rapidly hydrolyzes.

Mechanistic Causality: The hydrolysis of 1-(Chloromethoxy)-2-nitrobenzene yields 2-nitrophenol, formaldehyde, and hydrochloric acid. If this occurs uncontrollably in a sealed waste carboy, the rapid generation of HCl gas can overpressurize the container, leading to a catastrophic rupture and chemical exposure [2]. Therefore, the compound must be intentionally and safely hydrolyzed (quenched) under controlled conditions before entering the waste stream.

Table 1: Hazard Summary and Required Engineering Controls

Hazard Category	Specific Risk Profile	Required Engineering Controls	PPE Requirements
Reactivity	Rapid hydrolysis in water; incompatible with strong bases, amines, and oxidizers.	Fume hood with continuous face velocity monitoring (min 100 fpm).	Heavy-duty Nitrile or Neoprene gloves, splash goggles, lab coat.
Toxicity	Strong alkylating agent; suspected mutagen/carcinogen; severe skin/eye irritant.	Schlenk line or inert gas manifold for handling neat material.	Double-gloving recommended; face shield during quenching.
Byproducts	Generates toxic/corrosive HCl gas and formaldehyde upon degradation.	Vented chemical quenching apparatus.	Standard professional laboratory PPE.

Step-by-Step Quenching and Disposal Methodology

This protocol outlines the controlled hydrolysis of 1-(Chloromethoxy)-2-nitrobenzene. By intentionally driving the hydrolysis reaction to completion in a dilute, basic, and thermally controlled environment, we neutralize the reactive α -chloroether group, rendering the waste safe for EHS collection [3].

Prerequisites:

• Ensure the reaction is conducted entirely within a certified chemical fume hood.

• Verify that an emergency eyewash and safety shower are accessible.

• Notify laboratory personnel that a reactive quenching procedure is underway.

Step-by-Step Protocol:

• Preparation of the Quenching Bath:

  • In a suitably sized round-bottom flask or beaker (at least 5 times the volume of the waste to be quenched), prepare a quenching solution of 1M Sodium Hydroxide (NaOH) or saturated aqueous Sodium Bicarbonate (NaHCO 3​ ).

  • Causality: The basic solution neutralizes the HCl generated during hydrolysis, preventing the off-gassing of corrosive vapors.

• Thermal Control:

  • Place the quenching vessel in an ice-water bath. Place the setup on a magnetic stir plate and add a stir bar. Begin vigorous stirring.

  • Causality: The hydrolysis of α -chloroethers is exothermic. The ice bath safely dissipates the heat of reaction, preventing solvent boil-off and controlling the reaction rate.

• Dilution of the Waste:

  • Dilute the 1-(Chloromethoxy)-2-nitrobenzene waste with an inert, water-miscible solvent, such as Tetrahydrofuran (THF) or 1,4-Dioxane, to a concentration of approximately 10-20% v/v.

  • Causality: Dilution reduces the concentration of the reactive species, further mitigating the exotherm and ensuring smooth mixing with the aqueous quenching bath.

• Controlled Addition:

  • Using an addition funnel, slowly add the diluted 1-(Chloromethoxy)-2-nitrobenzene solution dropwise to the vigorously stirred, ice-cold basic quenching bath.

  • Causality: Dropwise addition ensures that the reactive intermediate is consumed immediately upon contact with the base, preventing the accumulation of unreacted material that could lead to a thermal runaway.

• Completion and Verification:

  • Once the addition is complete, allow the mixture to stir for an additional 1-2 hours, allowing it to gradually warm to room temperature.

  • Verify the completion of the hydrolysis by checking the pH (it should remain basic; if acidic, carefully add more base) and optionally running a TLC to ensure the disappearance of the starting material.

• EHS Handoff:

  • Transfer the fully quenched, biphasic mixture to an appropriately labeled hazardous waste container (e.g., "Aqueous Basic Waste containing Phenols and Organics").

  • Do not tightly seal the cap immediately; allow it to vent loosely in the fume hood for 24 hours to ensure no residual gas evolution occurs before final EHS pickup.

Operational Workflow Visualization

The following diagram maps the logical progression of the disposal protocol, highlighting the critical transition from a highly reactive intermediate to a stabilized waste product.

Workflow for controlled hydrolysis and disposal of 1-(Chloromethoxy)-2-nitrobenzene.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Available at:[Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Chloromethyl methyl ether (Utilized as a class-representative surrogate for α -chloroether reactivity profiles). Available at:[Link]

• American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories. ACS Joint Board-Council Committee on Chemical Safety. Available at:[Link]